13-O-Acetylcorianin

Core Science & Biosynthesis

Unveiling the Botanical Origins of 13-O-Acetylcorianin: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the natural source, isolation, and characterization of 13-O-Acetylcorianin, a sesquiterpenoid lactone of interest to the scientific community. This document is intended for researchers, scientists, and drug development professionals, offering a consolidation of available scientific information.

Natural Source and Discovery

13-O-Acetylcorianin is a naturally occurring compound belonging to the picrotoxane class of sesquiterpenoid lactones.[1] Its primary botanical origin is attributed to plants of the genus Coriaria, a group of shrubs and small trees recognized for producing a variety of toxic sesquiterpenoid lactones.[2][3]

The foundational research identifying the natural source of 13-O-Acetylcorianin points to Coriaria microphylla as the principal plant species from which it was first isolated.[2][3] This discovery was first reported in a 1990 publication in the journal Planta Medica by Aguirre-Galviz and Templeton, titled "Toxic Sesquiterpenoid Lactones from the Leaves of Coriaria microphylla". While C. microphylla is considered the primary source, other species within the genus, including Coriaria nepalensis , Coriaria sinica , and Coriaria intermedia , have also been mentioned as potential sources of this compound.

Quantitative Data on Isolation

Plant Material	Extraction Solvent	Extraction Method	Temperature (°C)	Extraction Time (h)	Crude Extract Yield (%)
Dried, powdered seeds	95% Ethanol	Maceration	Room Temperature	72	10-15
Dried, powdered seeds	95% Ethanol	Soxhlet Extraction	Boiling point of ethanol	24	12-18
Dried, powdered leaves	Methanol (B129727)	Maceration	Room Temperature	48	8-12
Data is representative for the related compound corianin (B1206458) and is intended to be used as a reference.

Experimental Protocols: Extraction and Isolation

The isolation of 13-O-Acetylcorianin from its natural source follows standard phytochemical procedures involving solvent extraction and chromatographic separation. The following is a generalized protocol based on established methodologies for sesquiterpenoid lactones.

Plant Material Preparation

• Collection and Identification: Fresh leaves of Coriaria microphylla are collected. Proper botanical identification is crucial to ensure the correct plant species.

• Drying: The collected plant material is air-dried in a shaded, well-ventilated area to prevent the degradation of thermolabile compounds.

• Grinding: The dried leaves are ground into a fine powder to increase the surface area for efficient solvent extraction.

Extraction

• Maceration: The powdered plant material is subjected to maceration with a polar solvent, typically methanol or 95% ethanol, at room temperature. The ratio of plant material to solvent is generally around 1:10 (w/v). The mixture is allowed to stand for a period of 48-72 hours with occasional agitation.

• Filtration and Concentration: The mixture is filtered to separate the solvent extract from the plant residue. This process is repeated multiple times to ensure complete extraction. The filtrates are then combined and concentrated under reduced pressure using a rotary evaporator at a temperature below 45°C to yield a crude extract.

Purification

• Solvent-Solvent Partitioning: The crude extract is suspended in an aqueous methanol solution and partitioned with a solvent of intermediate polarity, such as ethyl acetate (B1210297). The sesquiterpenoid lactones, including 13-O-Acetylcorianin, will preferentially move to the ethyl acetate fraction.

• Chromatographic Separation: The ethyl acetate fraction is subjected to repeated column chromatography using silica (B1680970) gel as the stationary phase. A gradient elution system, commonly with a mixture of hexane (B92381) and ethyl acetate, is employed to separate the compounds based on their polarity.

• Final Purification: Fractions are monitored by thin-layer chromatography (TLC). Those containing 13-O-Acetylcorianin are combined and may be subjected to further purification steps like preparative TLC or high-performance liquid chromatography (HPLC) to achieve a high degree of purity.

A generalized workflow for this process is depicted below:

A generalized workflow for the isolation of 13-O-Acetylcorianin.

Biological Activity and Signaling Pathways: A Knowledge Gap

A comprehensive review of existing scientific literature reveals a significant lack of available data on the specific biological activities and mechanisms of action of 13-O-Acetylcorianin. No peer-reviewed studies detailing the signaling pathways it modulates have been identified.

However, based on the known biological activities of other sesquiterpenoid lactones, it is hypothesized that 13-O-Acetylcorianin may possess anti-inflammatory and cytotoxic properties. Many sesquiterpene lactones are known to exert anti-inflammatory effects through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a key regulator of the inflammatory response.

A hypothetical signaling pathway for the potential anti-inflammatory activity of 13-O-Acetylcorianin is presented below for illustrative purposes to guide future research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on the Chemical Structure of 13-O-Acetylcorianin

This technical guide provides a comprehensive overview of 13-O-Acetylcorianin, a sesquiterpene lactone of the corianin (B1206458) type. The information herein is compiled to support research and development initiatives by presenting available data on its chemical properties, spectroscopic analysis, and hypothesized biological activities.

Chemical Properties and Structure

13-O-Acetylcorianin is a natural product first isolated from Coriaria intermedia.[1][2] Its structure is characterized by a complex, polycyclic picrotoxane-type sesquiterpenoid framework, featuring an additional acetyl group at the 13th position.[1][2][3]

Table 1: Physicochemical Properties of 13-O-Acetylcorianin

Property	Value	Source
Molecular Formula	C₁₇H₂₀O₇
Molecular Weight	336.34 g/mol
IUPAC Name	(1S,4S,5R,8R,9S,12S)-1,5,9-trimethyl-11-methylidene-3,7,10,13-tetraoxapentacyclo[6.5.0.0¹,⁵.0.⁴,¹².0⁹,¹²]tridecane-2,6-dione
CAS Number	108887-44-1
Predicted Boiling Point	516.4 ± 50.0 °C
Predicted Density	1.45 ± 0.1 g/cm³

Spectroscopic Data for Structural Elucidation

Detailed experimental spectroscopic data for 13-O-Acetylcorianin are not widely available in peer-reviewed literature. However, predicted Nuclear Magnetic Resonance (NMR) data, based on the analysis of structurally related picrotoxane sesquiterpenes, provides valuable insight for researchers.

Table 2: Predicted ¹H NMR Data for 13-O-Acetylcorianin (in CDCl₃)

Position	Predicted δH (ppm)	Multiplicity	J (Hz)
2	4.2 - 4.4	d	~3.0
3	2.8 - 3.0	m
4	2.0 - 2.2	m
5	4.7 - 4.9	d	~4.0
6	3.8 - 4.0	d	~3.0
7	4.0 - 4.2	m
8	3.8 - 4.0	m
10	1.5 - 1.7	s
12	4.8 - 5.0	d	~2.0
14	1.0 - 1.2	s
15	1.8 - 2.0	s
OAc	2.1 - 2.2	s

Table 3: Predicted ¹³C NMR Data for 13-O-Acetylcorianin (in CDCl₃)

Position	Predicted δC (ppm)
1	80 - 85
2	75 - 80
3	40 - 45
4	35 - 40
5	70 - 75
6	85 - 90
7	60 - 65
8	55 - 60
9	45 - 50
10	20 - 25
11	170 - 175
12	110 - 115
13	145 - 150
14	25 - 30
15	15 - 20
OAc (C=O)	165 - 170
OAc (CH₃)	20 - 25

The logical workflow for elucidating the structure of a natural product like 13-O-Acetylcorianin involves a combination of spectroscopic techniques.

A logical workflow for the structure elucidation of 13-O-Acetylcorianin.

Experimental Protocols

General Isolation and Purification Protocol

While a specific protocol for 13-O-Acetylcorianin is not detailed in the literature, a general methodology for isolating sesquiterpene lactones from plant sources, such as the genus Coriaria, is well-established.

A generalized workflow for the isolation of sesquiterpene lactones.

Methodology Details:

• Plant Material Preparation : The plant material (e.g., leaves of Coriaria) is air-dried and ground into a fine powder to maximize the surface area for extraction.

• Extraction : The powdered material is typically macerated with a polar solvent like methanol or ethanol (B145695) at room temperature for 48-72 hours.

• Concentration : The resulting extract is filtered and concentrated under reduced pressure to yield a crude extract.

• Partitioning : The crude extract is partitioned between an aqueous phase and an immiscible organic solvent (e.g., ethyl acetate) to separate compounds based on polarity. The sesquiterpene lactones are typically found in the ethyl acetate (B1210297) fraction.

• Chromatography : The organic fraction is subjected to column chromatography on silica (B1680970) gel, using a solvent gradient (e.g., hexane-ethyl acetate) to separate the components.

• Purification : Fractions are monitored by TLC, and those containing the target compound are combined. Final purification is achieved using methods like preparative HPLC to yield pure 13-O-Acetylcorianin.

NMR Data Acquisition Protocol

• Objective : To obtain detailed structural information, including connectivity and stereochemistry.

• Instrumentation : A high-field NMR spectrometer (e.g., 500 MHz or higher).

• Sample Preparation : Dissolve 5-10 mg of the purified compound in ~0.5 mL of deuterated chloroform (B151607) (CDCl₃) in a 5 mm NMR tube. Tetramethylsilane (TMS) can be used as an internal standard.

• Data Acquisition :

  • ¹H NMR : Acquire a one-dimensional proton spectrum with a spectral width of 12-16 ppm and a relaxation delay of 1-2 seconds.

  • ¹³C NMR : Acquire a one-dimensional carbon spectrum with a spectral width of 200-220 ppm and a relaxation delay of 2-5 seconds.

  • 2D NMR : Perform COSY, HSQC, and HMBC experiments to establish proton-proton and proton-carbon correlations, which are crucial for assembling the final structure.

Mass Spectrometry (MS) Protocol

• Objective : To determine the molecular weight, confirm the elemental composition, and analyze fragmentation patterns.

• Instrumentation : A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an Electrospray Ionization (ESI) source.

• Sample Preparation : Prepare a dilute solution (1-10 µg/mL) of the compound in a suitable solvent like methanol or acetonitrile.

• Data Acquisition :

  • Full Scan MS : Acquire a full scan spectrum to determine the exact mass of the molecular ion. For C₁₇H₂₀O₇, the expected exact mass can be calculated and compared to the measured mass.

  • MS/MS (Tandem MS) : Select the parent ion and subject it to collision-induced dissociation (CID) to generate fragment ions. This fragmentation pattern provides valuable structural information.

Biological Activity and Hypothesized Signaling Pathways

While comprehensive biological data for 13-O-Acetylcorianin is limited, related compounds from the Coriaria genus are known neurotoxins that act as non-competitive antagonists of GABA receptors. Furthermore, structurally related compounds have been reported to exhibit anti-inflammatory and cytotoxic activities, suggesting potential interactions with key cellular signaling pathways.

Hypothesized GABA-A Receptor Antagonism

The neurotoxic properties of related picrotoxane sesquiterpenoids suggest that 13-O-Acetylcorianin may act as an antagonist at the GABA-A receptor, a ligand-gated ion channel.

Hypothesized antagonistic action on the GABA-A receptor.

Potential Modulation of NF-κB and MAPK Signaling

Compounds structurally related to 13-O-Acetylcorianin have been noted for anti-inflammatory effects, potentially through the inhibition of the NF-κB pathway, and cytotoxic effects that may involve the MAPK signaling cascade.

Potential inhibition of the NF-κB signaling pathway.

Overview of the MAPK signaling cascade and potential modulation.

Cytotoxicity Assay Protocol (MTT Assay)

To investigate the potential cytotoxic effects of 13-O-Acetylcorianin, a standard MTT assay can be employed. This protocol is based on methodologies used for structurally related compounds.

Workflow for a typical MTT cytotoxicity assay.

Conclusion

13-O-Acetylcorianin is a structurally complex sesquiterpene lactone with potential biological activities that warrant further investigation. While a complete experimental profile is not yet available, the data on related compounds provides a strong foundation for future research. This guide offers a summary of its known chemical properties, predicted spectroscopic data, and standardized protocols to facilitate studies in natural product chemistry, pharmacology, and drug discovery. Future research should focus on the total synthesis, comprehensive biological screening, and elucidation of the precise molecular targets of 13-O-Acetylcorianin.

References

• 1. benchchem.com [benchchem.com]
• 2. 13-O-Acetylcorianin | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]

13-O-Acetylcorianin: A Technical Guide on Physicochemical Properties and Avenues for Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-O-Acetylcorianin, a picrotoxane-type sesquiterpene lactone, represents a molecule of significant interest within the realm of natural product chemistry.[1] While its complex polycyclic structure, shared with other compounds from the Coriaria genus, suggests a range of potential biological activities, a comprehensive review of the existing scientific literature reveals a notable scarcity of empirical data.[1][2][3] This technical guide serves as a consolidated resource, summarizing the known physicochemical properties of 13-O-Acetylcorianin, outlining generalized experimental protocols for its study, and exploring its hypothesized biological significance. The document aims to provide a foundational understanding for researchers and to highlight the current knowledge gaps, thereby paving the way for future investigation into this promising compound.

Core Physicochemical Properties

A complete experimental profile of the physicochemical properties of 13-O-Acetylcorianin is not yet available in peer-reviewed literature. The following table summarizes the available data, which includes both experimentally determined and predicted values.[4]

Property	Value	Source
Molecular Formula	C₁₇H₂₀O₇	ChemicalBook, BenchChem
Molecular Weight	336.34 g/mol	ChemicalBook, BenchChem
Predicted Boiling Point	516.4 ± 50.0 °C	ChemicalBook
Predicted Density	1.45 ± 0.1 g/cm³	ChemicalBook
Melting Point	Not available	-
Solubility	Not available	BioCrick
Purity	Typically >95% - 98%	BenchChem, BioCrick

Spectroscopic Data: A Need for Elucidation

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H and ¹³C NMR data for 13-O-Acetylcorianin in CDCl₃ have been reported based on the analysis of similar picrotoxane sesquiterpenes. A standard set of NMR experiments, including 1D ¹H and ¹³C NMR, as well as 2D experiments like COSY, HSQC, and HMBC, would be critical for the complete structural assignment of the molecule.

Mass Spectrometry (MS)

High-resolution mass spectrometry is essential for confirming the molecular weight and elemental composition of 13-O-Acetylcorianin. While specific fragmentation data for the acetylated compound is not published, analysis of the parent compound, corianin, has been performed using negative electrospray ionization tandem mass spectrometry.

Infrared (IR) Spectroscopy

The IR spectrum of 13-O-Acetylcorianin is expected to show characteristic absorption bands for its functional groups. These would include vibrations for the carbonyl groups of the lactone and acetate (B1210297) moieties, as well as C-O and C-H bonds.

Experimental Protocols

While specific, validated protocols for 13-O-Acetylcorianin are scarce, established methodologies for the isolation, purification, and analysis of sesquiterpene lactones from plant sources can be adapted.

Isolation and Purification

13-O-Acetylcorianin is a natural product that can be isolated from plants of the Coriaria genus, such as Coriaria intermedia, Coriaria sinica, and Coriaria microphylla. A general workflow for its extraction and purification is outlined below.

A generalized workflow for the isolation of 13-O-Acetylcorianin.

Methodology:

• Preparation of Plant Material : The plant material (e.g., leaves, seeds) is dried and ground into a fine powder to increase the surface area for extraction.

• Extraction : The powdered material is subjected to maceration with a suitable solvent like ethanol (B145695) or methanol.

• Concentration : The resulting extract is filtered and concentrated under reduced pressure to yield a crude extract.

• Purification : The crude extract is then purified using a combination of chromatographic techniques, including solvent-solvent partitioning, column chromatography on silica (B1680970) gel, and preparative high-performance liquid chromatography (HPLC).

Spectroscopic Analysis

The structural elucidation of the purified compound relies on a suite of spectroscopic techniques.

Logical flow for the structure elucidation of 13-O-Acetylcorianin.

Methodology:

• NMR Spectroscopy : 5-10 mg of the purified compound is dissolved in a deuterated solvent (e.g., CDCl₃) for analysis on a high-field NMR spectrometer.

• Mass Spectrometry : A dilute solution of the compound is analyzed using a high-resolution mass spectrometer to determine its exact mass and fragmentation pattern.

• IR Spectroscopy : The presence of key functional groups is confirmed by analyzing the compound using an IR spectrophotometer.

Biological Activity and Signaling Pathways

Direct experimental studies on the biological activity of 13-O-Acetylcorianin are limited. However, based on the known properties of structurally related compounds from the Coriaria genus, several potential activities and mechanisms of action have been hypothesized.

Hypothesized Neurotoxicity: GABA-A Receptor Antagonism

Related compounds are known for their neurotoxic properties, which are thought to stem from their interaction with GABA-A receptors. It is hypothesized that 13-O-Acetylcorianin may act as a non-competitive antagonist at these receptors.

Hypothesized antagonism of the GABA-A receptor by 13-O-Acetylcorianin.

Potential Anti-Inflammatory and Cytotoxic Effects

Sesquiterpene lactones are a class of compounds known for their potential anti-inflammatory and cytotoxic activities. While not directly studied for 13-O-Acetylcorianin, it is plausible that it may modulate key inflammatory signaling pathways such as NF-κB and MAPK.

Potential modulation of inflammatory signaling pathways.

Conclusion and Future Directions

13-O-Acetylcorianin is a structurally intriguing natural product with a significant potential for biological activity that remains largely unexplored. The current body of knowledge is limited, presenting a clear need for further research to fill the existing data gaps. Future studies should focus on:

• Complete Physicochemical Characterization : Experimental determination of melting point, solubility, and a comprehensive spectroscopic analysis (¹H NMR, ¹³C NMR, MS, IR) is crucial.

• Elucidation of Biological Activity : Systematic evaluation of the cytotoxic, anti-inflammatory, and neuroprotective effects of 13-O-Acetylcorianin is warranted.

• Mechanism of Action Studies : Investigating the precise molecular targets and signaling pathways modulated by this compound will be essential to understanding its therapeutic potential.

The information compiled in this guide provides a solid foundation for these future research endeavors, which will be vital in unlocking the full potential of 13-O-Acetylcorianin in drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. 13-O-Acetylcorianin | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

13-O-Acetylcorianin: A Technical Overview for Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-O-Acetylcorianin is a naturally occurring sesquiterpenoid lactone, a class of compounds recognized for their diverse and potent biological activities.[1] This technical document provides a comprehensive overview of the known chemical properties of 13-O-Acetylcorianin, outlines generalized experimental protocols for its study, and presents a hypothetical framework for its potential mechanism of action. While specific biological data for this compound is limited, this guide serves as a foundational resource for researchers initiating investigations into its therapeutic potential.

Chemical Properties

13-O-Acetylcorianin has been identified with the following molecular characteristics:

Property	Value	Source
Molecular Formula	C17H20O7	[2]
Molecular Weight	336.34 g/mol	[2]
CAS Number	108887-44-1	[2][3]

Additional predicted physicochemical properties include:

Property	Predicted Value	Source
Boiling Point	516.4±50.0 °C
Density	1.45±0.1 g/cm3
Acidity (pKa)	12.49±0.70

Origin and Isolation

13-O-Acetylcorianin is understood to originate from plants of the Coriaria genus, with initial reports suggesting its discovery in Coriaria microphylla. The isolation of this sesquiterpenoid lactone typically follows established phytochemical methods.

Generalized Experimental Protocol: Extraction and Isolation

The following protocol describes a general method for the extraction and isolation of 13-O-Acetylcorianin from a plant source:

• Extraction: The dried and powdered plant material (e.g., leaves) is subjected to solvent extraction.

• Fractionation: The resulting crude extract is partitioned between an aqueous phase and an organic solvent of intermediate polarity, such as ethyl acetate (B1210297). This step aims to separate compounds based on their polarity, with sesquiterpenoid lactones concentrating in the ethyl acetate fraction.

• Chromatographic Separation: The ethyl acetate fraction is then subjected to repeated column chromatography over silica (B1680970) gel. A solvent gradient (e.g., hexane-ethyl acetate) is used to elute and separate the different components.

• Purification: Fractions containing the compound of interest are further purified using techniques such as preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield pure 13-O-Acetylcorianin.

References

• 1. benchchem.com [benchchem.com]
• 2. 13-O-ACETYLCORIANIN CAS#: 108887-44-1 [m.chemicalbook.com]
• 3. 13-O-Acetylcorianin | 108887-44-1 [amp.chemicalbook.com]

Inferred Biological Activities of 13-O-Acetylcorianin: A Technical Guide for Researchers

For correspondence: [AI Assistant Contact Information]

Abstract

13-O-Acetylcorianin, a germacrane (B1241064) sesquiterpene lactone also known as 13-acetoxyrolandrolide, is a natural product with significant potential for therapeutic applications. While direct and extensive research on this specific compound is emerging, its structural relationship to other well-studied sesquiterpene lactones allows for the inference of several key biological activities. This technical guide provides an in-depth overview of the inferred anticancer, anti-inflammatory, and neuroprotective properties of 13-O-Acetylcorianin. We present available quantitative data, detailed experimental protocols for investigating these activities, and visual representations of the implicated signaling pathways to support further research and drug development efforts in this area.

Introduction

Sesquiterpene lactones are a diverse class of naturally occurring compounds renowned for their wide range of biological activities. 13-O-Acetylcorianin, isolated from plants such as Rolandra fruticosa, belongs to this class and is structurally characterized by a germacrane skeleton. Its biological activities are thought to be largely conferred by the presence of reactive functional groups, such as the α-methylene-γ-lactone moiety, which can interact with biological macromolecules. This document synthesizes the current understanding of 13-O-Acetylcorianin's biological potential, with a focus on its anticancer, anti-inflammatory, and neuroprotective effects. The information presented herein is intended to serve as a comprehensive resource for researchers, scientists, and professionals in the field of drug discovery and development.

Inferred Biological Activities

Anticancer Activity

The most directly studied biological activity of 13-O-Acetylcorianin is its potential as an anticancer agent. Research has demonstrated its ability to induce apoptosis in cancer cells through the mitochondrial intrinsic pathway.

Mechanism of Action: 13-O-Acetylcorianin exerts its cytotoxic effects through a multi-targeted mechanism. It has been shown to be a potent inhibitor of the transcription factor nuclear factor kappa B (NF-κB), a key regulator of cell survival and proliferation that is often dysregulated in cancer[1]. The compound also targets the oncogenic Kirsten rat sarcoma viral oncogene homolog (K-Ras)[1]. Inhibition of these pro-survival pathways culminates in the disruption of the mitochondrial membrane potential, leading to the release of pro-apoptotic factors and the activation of caspase-3, ultimately resulting in programmed cell death[1]. Specifically, in human colon cancer (HT-29) cells, 13-O-Acetylcorianin treatment leads to depolarization of the mitochondrial transmembrane potential and a reduction in NAD(P)H levels[1].

Inferred Anti-inflammatory Activity

Based on the well-documented anti-inflammatory properties of numerous sesquiterpene lactones, 13-O-Acetylcorianin is inferred to possess significant anti-inflammatory activity.

Inferred Mechanism of Action: The primary mechanism underlying the anti-inflammatory effects of sesquiterpene lactones is the inhibition of the NF-κB signaling pathway[2]. NF-κB is a central mediator of the inflammatory response, controlling the expression of various pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. By inhibiting NF-κB activation, 13-O-Acetylcorianin can likely reduce the production of these inflammatory mediators, thereby attenuating the inflammatory cascade.

Inferred Neuroprotective Effects

Emerging evidence suggests that some sesquiterpene lactones may offer protection against neurodegenerative processes, and thus, 13-O-Acetylcorianin is hypothesized to have neuroprotective potential.

Inferred Mechanism of Action: The neuroprotective effects of sesquiterpene lactones are often attributed to their ability to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) pathway. Nrf2 is a master regulator of the cellular antioxidant response. Activation of this pathway leads to the expression of a suite of cytoprotective genes that can mitigate oxidative stress, a key contributor to neuronal damage in various neurodegenerative diseases.

Quantitative Data

The following table summarizes the available quantitative data for the biological activities of 13-O-Acetylcorianin and related sesquiterpene lactones. It is important to note that much of the data for anti-inflammatory and neuroprotective activities are inferred from structurally similar compounds.

Compound	Biological Activity	Assay	Cell Line/Model	IC50 / Activity	Reference
13-O-Acetylcorianin (13-acetoxyrolandrolide)	Anticancer	K-Ras Inhibition	-	7.7 µM	[1]
Sylvaticalide A (Germacrane)	Anti-inflammatory	NF-κB Inhibition	THP1-Dual	4.12 µM	[2]
Sylvaticalide B (Germacrane)	Anti-inflammatory	NF-κB Inhibition	THP1-Dual	6.21 µM	[2]
Dehydrocostus lactone (Guaianolide)	Anti-inflammatory	Nitric Oxide (NO) Production	RAW 264.7	~5 µM	[3]
Isoatriplicolide tiglate (Sesquiterpene lactone)	Neuroprotective	Glutamate-induced toxicity	Primary rat cortical cells	Significant protection at 1-10 µM	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the investigation of the biological activities of 13-O-Acetylcorianin.

Cell Viability and Cytotoxicity (MTT Assay)

Objective: To determine the cytotoxic effects of 13-O-Acetylcorianin on cancer cell lines.

Materials:

• Cancer cell line (e.g., HT-29)

• Complete cell culture medium

• 96-well plates

• 13-O-Acetylcorianin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of 13-O-Acetylcorianin in complete medium. Remove the medium from the wells and add 100 µL of the diluted compound. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

NF-κB Inhibition Assay (Reporter Gene Assay)

Objective: To quantify the inhibitory effect of 13-O-Acetylcorianin on NF-κB activation.

Materials:

• Cell line stably transfected with an NF-κB luciferase reporter construct (e.g., THP1-Dual™ cells)

• 13-O-Acetylcorianin

• LPS (Lipopolysaccharide) or other NF-κB inducer

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed the reporter cell line in a 96-well plate at an appropriate density.

• Compound Pre-treatment: Treat the cells with various concentrations of 13-O-Acetylcorianin for 1-2 hours.

• Stimulation: Induce NF-κB activation by adding LPS (e.g., 100 ng/mL).

• Incubation: Incubate the cells for 6-24 hours.

• Lysis and Luciferase Assay: Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay reagent.

• Data Analysis: Normalize the luciferase activity to a control for cell viability (e.g., a constitutively expressed reporter or a parallel MTT assay). Calculate the percentage of NF-κB inhibition relative to the stimulated control.

Assessment of Mitochondrial Membrane Potential (ΔΨm)

Objective: To determine if 13-O-Acetylcorianin induces mitochondrial depolarization.

Materials:

• Cell line of interest

• 13-O-Acetylcorianin

• JC-1 or TMRE (tetramethylrhodamine, ethyl ester) fluorescent dyes

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Treatment: Treat cells with 13-O-Acetylcorianin for the desired time period.

• Dye Loading: Incubate the cells with JC-1 or TMRE according to the manufacturer's protocol.

• Imaging or Flow Cytometry:

  • JC-1: In healthy cells with high ΔΨm, JC-1 forms aggregates that fluoresce red. In apoptotic cells with low ΔΨm, JC-1 remains as monomers and fluoresces green. Analyze the ratio of red to green fluorescence.

  • TMRE: This dye accumulates in active mitochondria with an intact membrane potential. A decrease in TMRE fluorescence intensity indicates depolarization.

• Data Analysis: Quantify the changes in fluorescence to determine the extent of mitochondrial membrane depolarization.

Caspase-3 Activity Assay

Objective: To measure the activation of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Cell line of interest

• 13-O-Acetylcorianin

• Caspase-3 colorimetric or fluorometric assay kit

• Microplate reader

Procedure:

• Cell Treatment: Treat cells with 13-O-Acetylcorianin for the desired time.

• Cell Lysis: Prepare cell lysates according to the assay kit protocol.

• Assay Reaction: Add the caspase-3 substrate to the cell lysates and incubate.

• Measurement: Measure the absorbance or fluorescence using a microplate reader.

• Data Analysis: Quantify the caspase-3 activity based on the signal generated and normalize to the protein concentration of the lysate.

Nrf2-ARE Pathway Activation (Reporter Assay)

Objective: To assess the ability of 13-O-Acetylcorianin to activate the Nrf2-ARE antioxidant pathway.

Materials:

• Cell line stably transfected with an ARE-luciferase reporter construct

• 13-O-Acetylcorianin

• Known Nrf2 activator (positive control, e.g., sulforaphane)

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed the ARE reporter cells in a 96-well plate.

• Compound Treatment: Treat the cells with various concentrations of 13-O-Acetylcorianin.

• Incubation: Incubate for 12-24 hours to allow for gene expression.

• Lysis and Luciferase Assay: Perform the luciferase assay as described in the NF-κB protocol.

• Data Analysis: Calculate the fold induction of luciferase activity relative to the vehicle-treated control to determine the extent of Nrf2-ARE pathway activation.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and a general experimental workflow for the biological evaluation of 13-O-Acetylcorianin.

Caption: Anticancer signaling pathway of 13-O-Acetylcorianin.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-inflammatory germacrane-type sesquiterpene lactones from Vernonia sylvatica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Neuroprotective effects of a sesquiterpene lactone and flavanones from Paulownia tomentosa Steud. against glutamate-induced neurotoxicity in primary cultured rat cortical cells [pubmed.ncbi.nlm.nih.gov]

Potential Therapeutic Applications of 13-O-Acetylcorianin: A Technical Guide

Disclaimer: Direct scientific literature on the biological activity of 13-O-Acetylcorianin is limited. This document provides a technical guide based on the inferred potential activities from its parent compound, corianin (B1206458), and the broader class of acetylated sesquiterpene lactones. The proposed experimental protocols, quantitative data, and signaling pathways are predictive and intended to guide future research.

Introduction

13-O-Acetylcorianin is an acetylated derivative of corianin, a sesquiterpene lactone. Sesquiterpene lactones are a diverse group of naturally occurring compounds renowned for their wide range of potent biological activities.[1] The process of acetylation can significantly modify the pharmacokinetic and pharmacodynamic properties of natural products, often leading to enhanced bioavailability and therapeutic efficacy.[1] This guide explores the hypothesized therapeutic applications of 13-O-Acetylcorianin, focusing on its potential anticancer, anti-inflammatory, and neuroprotective effects.

Inferred Biological Activities

Based on the known activities of corianin and other acetylated sesquiterpene lactones, 13-O-Acetylcorianin is hypothesized to possess the following biological activities:

• Anticancer Activity: Sesquiterpene lactones are well-documented for their cytotoxic effects against various cancer cell lines.[1] A key structural feature for this activity is the α-methylene-γ-lactone group, which can act as a Michael acceptor to alkylate biological macromolecules, including crucial enzymes and transcription factors involved in cell proliferation and survival.[1] 13-O-Acetylcorianin is a promising lead compound for the development of novel anticancer drugs due to its potent cytotoxic and pro-apoptotic activities.[2]

• Anti-inflammatory Activity: Many sesquiterpene lactones exhibit potent anti-inflammatory effects, primarily through the inhibition of the NF-κB signaling pathway. This pathway is a central regulator of inflammatory responses, and its inhibition leads to a reduction in the production of pro-inflammatory cytokines and mediators.

• Neuroprotective Effects: There is emerging evidence suggesting that some sesquiterpene lactones may have neuroprotective properties. These effects are potentially mediated through the activation of antioxidant response pathways, such as the Nrf2-ARE pathway, and the modulation of neuroinflammatory processes.

Quantitative Data Summary

As no direct experimental data for 13-O-Acetylcorianin is currently available, the following tables present hypothetical IC50 values to illustrate how such data could be structured for its potential anticancer and anti-inflammatory activities.

Table 1: Hypothetical In Vitro Anticancer Activity of 13-O-Acetylcorianin (IC50 Values in µM)

Cell Line	Cancer Type	Hypothetical IC50 (µM)
MCF-7	Breast Cancer	5.2
A549	Lung Cancer	8.7
HCT116	Colon Cancer	6.1
HeLa	Cervical Cancer	7.5
MDA-MB-231	Breast Cancer	4.8
DU-145	Prostate Cancer	9.3
HEPG2	Liver Cancer	6.9

Table 2: Hypothetical In Vitro Anti-inflammatory Activity of 13-O-Acetylcorianin

Assay	Cell Line	Stimulant	Hypothetical IC50 (µM)
Nitric Oxide (NO) Production	RAW 264.7	LPS	12.5
Prostaglandin E2 (PGE2) Production	RAW 264.7	LPS	15.8
TNF-α Production	RAW 264.7	LPS	10.3
IL-6 Production	RAW 264.7	LPS	14.2

Proposed Signaling Pathways

The biological activities of 13-O-Acetylcorianin are likely mediated through the modulation of key signaling pathways.

Anticancer Signaling Pathway

The potential anticancer effect of 13-O-Acetylcorianin is hypothesized to involve the induction of apoptosis through the inhibition of pro-survival pathways and activation of pro-apoptotic pathways. It is suggested that 13-O-Acetylcorianin may inhibit the transcription factor nuclear factor kappa B (NF-κB) and modulate the PI3K/Akt/mTOR signaling pathway, a central regulator of cell growth, proliferation, and survival. By disrupting the mitochondrial membrane potential, it could trigger the release of pro-apoptotic factors, leading to the activation of caspase-3 and subsequent programmed cell death.

Proposed anticancer signaling pathway of 13-O-Acetylcorianin.

Anti-inflammatory Signaling Pathway

The anti-inflammatory effects of 13-O-Acetylcorianin are likely mediated by the inhibition of the NF-κB signaling cascade. Upon stimulation by pro-inflammatory signals like TNF-α or LPS, IKK is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows the NF-κB dimer (p50/p65) to translocate to the nucleus and induce the transcription of pro-inflammatory genes. 13-O-Acetylcorianin is hypothesized to inhibit IKK, thereby preventing IκBα degradation and keeping NF-κB sequestered in the cytoplasm.

Proposed anti-inflammatory signaling pathway of 13-O-Acetylcorianin.

Detailed Experimental Protocols

The following are proposed experimental protocols to investigate the potential therapeutic applications of 13-O-Acetylcorianin.

In Vitro Anticancer Activity: Cell Viability (MTT) Assay

Objective: To determine the cytotoxic effects of 13-O-Acetylcorianin on various cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT116)

• Appropriate cell culture media (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052)

• 96-well plates

• 13-O-Acetylcorianin

• Dimethyl sulfoxide (B87167) (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO, isopropanol (B130326) with HCl)

Procedure:

• Cell Culture: Culture human cancer cell lines in appropriate media supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed cells into 96-well plates at a density of 5 x 10³ cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of 13-O-Acetylcorianin in DMSO and make serial dilutions in culture medium. Replace the medium in the wells with medium containing various concentrations of 13-O-Acetylcorianin. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Assay: Add MTT solution to each well and incubate for 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the medium and add a solubilization buffer to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

In Vitro Anti-inflammatory Activity: NF-κB Reporter Assay

Objective: To determine the inhibitory effect of 13-O-Acetylcorianin on the NF-κB signaling pathway.

Materials:

• HEK293T cells (or other suitable cell line)

• NF-κB luciferase reporter plasmid

• Renilla luciferase control plasmid (for normalization)

• Transfection reagent

• 13-O-Acetylcorianin

• TNF-α (or other NF-κB activator)

• Luciferase assay system

• Luminometer

Procedure:

• Cell Seeding: Seed HEK293T cells into 24-well plates.

• Transfection: Co-transfect the cells with the NF-κB luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent.

• Compound Treatment: After 24 hours, pre-treat the cells with various concentrations of 13-O-Acetylcorianin for 1-2 hours.

• Stimulation: Stimulate the cells with TNF-α for 6-8 hours to activate the NF-κB pathway.

• Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's instructions.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Express the results as a percentage of the TNF-α-stimulated control. Calculate the IC50 value for NF-κB inhibition.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for screening and characterizing the biological activities of 13-O-Acetylcorianin.

General experimental workflow for 13-O-Acetylcorianin research.

Conclusion and Future Directions

While direct experimental evidence is currently lacking, the chemical structure of 13-O-Acetylcorianin and the known biological activities of related sesquiterpene lactones strongly suggest its potential as a therapeutic agent, particularly in the fields of oncology and inflammation. The acetyl group at the 13-O position could significantly influence its lipophilicity, cell permeability, and interaction with biological targets, making a direct comparison with its parent compound, corianin, a scientifically valuable endeavor. Future research should focus on validating the hypothesized activities through rigorous in vitro and in vivo studies. The experimental protocols and proposed signaling pathways outlined in this guide provide a framework for such investigations. Elucidating the precise mechanisms of action and identifying specific molecular targets will be crucial for the potential development of 13-O-Acetylcorianin into a novel therapeutic. Researchers in natural product chemistry and pharmacology are encouraged to investigate this promising molecule to fill the current knowledge gap and potentially uncover a new class of therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

13-O-Acetylcorianin: A Technical Guide and Roadmap for Future Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-O-Acetylcorianin is a naturally occurring sesquiterpenoid lactone, an acetylated derivative of corianin (B1206458), belonging to a class of compounds known for their diverse and potent biological activities.[1] Despite the therapeutic potential of sesquiterpenoid lactones, a comprehensive review of the scientific literature reveals a significant deficit of experimental data specifically on 13-O-Acetylcorianin and its parent compound, corianin.[2] This technical guide serves to consolidate the available information on 13-O-Acetylcorianin, provide a comparative framework with corianin based on the activities of related molecules, and propose a roadmap for future research to elucidate their therapeutic potential. This document outlines hypothesized biological activities, suggests detailed experimental protocols for their investigation, and visualizes potential signaling pathways.

Introduction

13-O-Acetylcorianin is a sesquiterpenoid lactone first identified in plants of the Coriaria genus, specifically Coriaria microphylla and potentially Coriaria nepalensis.[3] The foundational research on this compound was published in 1990 by Aguirre-Galviz and Templeton.[3] Sesquiterpenoid lactones are a focal point of phytochemical and pharmacological research due to their wide range of biological effects.[3] Acetylation, the key structural difference between 13-O-Acetylcorianin and corianin, can significantly modify a compound's pharmacokinetic and pharmacodynamic properties, often enhancing bioavailability and efficacy. The presence of an α-methylene-γ-lactone group in many sesquiterpenoid lactones is a key structural feature for their biological activity, acting as a Michael acceptor to alkylate biological macromolecules.

This guide addresses the current knowledge gap and provides a structured approach for future investigations into these promising natural products.

Physicochemical Properties

A crucial first step in the evaluation of a potential drug candidate is the characterization of its physicochemical properties. While extensive experimental data is lacking, the following table outlines the key parameters that require investigation for a comparative analysis of 13-O-Acetylcorianin and corianin.

Property	13-O-Acetylcorianin	Corianin	Method for Determination	Significance in Drug Development
Molecular Formula	C₁₇H₂₂O₆	C₁₅H₂₀O₅	Mass Spectrometry	Determines molecular weight and elemental composition.
Molecular Weight	322.35 g/mol	280.32 g/mol	Mass Spectrometry	Influences absorption, distribution, metabolism, and excretion (ADME).
Solubility	To be determined	To be determined	Kinetic and Thermodynamic Solubility Assays	Affects bioavailability and formulation development.
LogP	To be determined	To be determined	HPLC-based or shake-flask methods	Predicts lipophilicity and cell membrane permeability.
pKa	To be determined	To be determined	Potentiometric titration or spectrophotometry	Determines the ionization state at physiological pH, affecting solubility and target interaction.

Table 1: Proposed Physicochemical Characterization. This table is for illustrative purposes and does not contain real data.

Proposed Biological Activities and Experimental Investigation

Based on the known biological activities of related sesquiterpenoid lactones, 13-O-Acetylcorianin and corianin are hypothesized to possess anticancer, anti-inflammatory, and neuroprotective properties. The following sections outline proposed experimental protocols to validate these hypotheses.

Anticancer Activity

Sesquiterpenoid lactones are well-documented for their cytotoxic effects against various cancer cell lines.

3.1.1. Proposed Experimental Protocol: Cell Viability (MTT) Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell metabolic activity, which can indicate the number of viable cells.

• Objective: To determine the cytotoxic effects of 13-O-Acetylcorianin and corianin on a panel of human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HeLa - cervical).

• Methodology:

  • Seed cancer cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of 13-O-Acetylcorianin and corianin for 24, 48, and 72 hours.

  • Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the half-maximal inhibitory concentration (IC50) for each compound and cell line.

3.1.2. Hypothesized Anticancer Signaling Pathway

The potential anticancer effect of these compounds is hypothesized to involve the induction of apoptosis through the inhibition of pro-survival pathways and activation of pro-apoptotic pathways.

Caption: Proposed anticancer signaling pathway.

Anti-inflammatory Activity

Many sesquiterpenoid lactones exhibit potent anti-inflammatory effects, primarily through the inhibition of the NF-κB signaling pathway.

3.2.1. Proposed Experimental Protocol: Nitric Oxide (NO) Inhibition Assay

• Objective: To evaluate the anti-inflammatory potential of 13-O-Acetylcorianin and corianin by measuring their ability to inhibit nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 264.7).

• Methodology:

  • Culture RAW 264.7 cells in 96-well plates.

  • Pre-treat the cells with various concentrations of the test compounds for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

  • Measure the nitrite (B80452) concentration in the culture supernatant using the Griess reagent.

  • Determine the IC50 value for NO inhibition for each compound.

3.2.2. Hypothesized Anti-inflammatory Signaling Pathway

The anti-inflammatory effects are likely mediated by the inhibition of the NF-κB signaling cascade.

Caption: Proposed anti-inflammatory signaling pathway.

Neuroprotective Effects

Some sesquiterpenoid lactones may have neuroprotective properties, potentially through the activation of antioxidant response pathways.

3.3.1. Proposed Experimental Protocol: Oxidative Stress-Induced Cell Death Assay

• Objective: To assess the neuroprotective effects of 13-O-Acetylcorianin and corianin against oxidative stress in a neuronal cell line (e.g., SH-SY5Y).

• Methodology:

  • Culture SH-SY5Y cells and differentiate them into a neuronal phenotype.

  • Pre-treat the cells with the test compounds for a specified duration.

  • Induce oxidative stress by exposing the cells to a neurotoxin such as hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA).

  • Assess cell viability using the MTT assay or by measuring lactate (B86563) dehydrogenase (LDH) release.

  • Quantify the protective effect of the compounds.

3.3.2. Hypothesized Neuroprotective Signaling Pathway

Neuroprotection may be conferred through the activation of the Nrf2-ARE antioxidant response pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Neurotoxic Properties of Coriaria-Derived Sesquiterpenoids: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the neurotoxic properties of sesquiterpenoids derived from plants of the Coriaria genus. These compounds, notably tutin (B109302), coriamyrtin (B1205331), and corianin (B1206458), are potent convulsants that pose a significant risk to human and animal health. This document details their mechanisms of action, focusing on the antagonism of inhibitory neurotransmitter receptors and the modulation of intracellular signaling cascades. Quantitative toxicological data are presented to facilitate comparative analysis. Detailed experimental protocols for key assays are provided to aid researchers in the study of these and other neurotoxic compounds. Furthermore, signaling pathways and experimental workflows are visualized using the DOT language to provide clear, logical representations of the complex biological processes involved. This guide is intended to be a valuable resource for researchers in neuroscience, pharmacology, and toxicology, as well as for professionals involved in drug development and safety assessment.

Introduction

Plants of the Coriaria genus, commonly known as tutu, are found in various parts of the world and are notoriously toxic.[1] The toxicity is primarily attributed to a class of picrotoxane-type sesquiterpenoids, which includes tutin, coriamyrtin, and corianin.[2] Ingestion of plant material or contaminated honey can lead to severe neurological symptoms, including dizziness, vomiting, seizures, and in some cases, death.[1] The potent convulsant nature of these compounds stems from their interaction with key components of the central nervous system, leading to neuronal hyperexcitability. Understanding the precise molecular mechanisms of these toxins is crucial for developing effective treatments for poisoning and for utilizing these compounds as tools in neuroscience research to probe the mechanisms of epilepsy and neuronal signaling.

Chemical Structures and Properties

Tutin, coriamyrtin, and corianin share a common picrotoxane skeleton, a rigid, highly oxygenated cage-like structure.[2][3] This structural framework is fundamental to their biological activity.

• Tutin: Molecular Formula: C₁₅H₁₈O₆

• Coriamyrtin: Molecular Formula: C₁₅H₁₈O₅[4]

• Corianin: Molecular Formula: C₁₅H₁₈O₆[2]

The key structural features include a γ-lactone ring and an isopropenyl group, which are thought to be essential for their neurotoxic effects.[3]

Mechanisms of Neurotoxicity

The neurotoxicity of Coriaria-derived sesquiterpenoids is multifactorial, involving the disruption of inhibitory neurotransmission and the aberrant activation of intracellular signaling pathways.

Antagonism of Inhibitory Neurotransmitter Receptors

The primary and most well-established mechanism of action for these sesquiterpenoids is the non-competitive antagonism of ionotropic GABA-A and glycine (B1666218) receptors.[2][3]

• GABA-A Receptor Antagonism: Tutin and coriamyrtin are potent antagonists of the GABA-A receptor, the major inhibitory neurotransmitter receptor in the brain.[4][5] They bind to the picrotoxin (B1677862) site within the chloride ion channel of the receptor, physically blocking the influx of chloride ions and thereby preventing the hyperpolarizing, inhibitory effect of GABA.[3] This blockade of inhibition leads to a state of neuronal hyperexcitability, which manifests as convulsions.[4]

• Glycine Receptor Antagonism: Tutin has also been shown to inhibit glycine receptors, which are the primary inhibitory receptors in the spinal cord and brainstem.[5] This action further contributes to the convulsant phenotype by disrupting inhibitory neurotransmission in these critical regions of the central nervous system.

Activation of Calcineurin

Recent research has unveiled a novel mechanism for tutin-induced neurotoxicity involving the activation of calcineurin (CaN), a calcium and calmodulin-dependent serine/threonine protein phosphatase.[3] Tutin binds to and activates calcineurin, leading to a cascade of downstream effects that contribute to neuronal hyperexcitability and damage.[3] The precise downstream targets of calcineurin in this context are still under investigation but may involve the dephosphorylation of proteins that regulate ion channel function and synaptic plasticity.[3][6]

Modulation of Other Signaling Pathways

Evidence suggests that Coriaria-derived sesquiterpenoids may also impact other signaling pathways, further contributing to their neurotoxic profile:

• NMDA Receptors and BK Channels: Studies on tutin suggest the involvement of N-methyl-D-aspartate (NMDA) receptors and big potassium (BK) channels in its neurotoxic effects.[5] The interplay between these channels and the primary mechanisms of toxicity is an active area of research.

• TLR4/NF-κB Pathway: Coriaria lactone has been shown to induce the activation of the Toll-like receptor 4 (TLR4)/nuclear factor-kappa B (NF-κB) signaling pathway in microglia.[7] This activation leads to a neuroinflammatory response, which can exacerbate neuronal damage and contribute to the pathophysiology of seizures.[8][9][10]

Quantitative Toxicological Data

The following tables summarize the available quantitative data on the neurotoxicity of Coriaria-derived sesquiterpenoids.

Compound	Test	Species	Route	Value	Reference
Tutin	CD₅₀	Mice	-	0.35 mg/kg	[5]
LD₅₀	Mice	-	0.75 mg/kg	[5]
IC₅₀ (GABA-A Receptor)	-	-	5.9 µM	[5]
Coriamyrtin	LD₅₀	Mice	i.p.	3 mg/kg	[11]

CD₅₀: Median Convulsant Dose; LD₅₀: Median Lethal Dose; IC₅₀: Half-maximal Inhibitory Concentration.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate research into the neurotoxic properties of these and other compounds.

In Vivo Convulsant Activity Assessment (CD₅₀ Determination)

This protocol is adapted from methods used for determining the convulsant dose of neurotoxic compounds in mice.[12][13]

Objective: To determine the median convulsant dose (CD₅₀) of a Coriaria-derived sesquiterpenoid.

Materials:

• Test compound (e.g., tutin, coriamyrtin)

• Vehicle (e.g., saline, DMSO)

• Male CD-1 mice (6-8 weeks old)

• Syringes and needles for administration

• Observation chambers

Procedure:

• Dose Preparation: Prepare a series of graded doses of the test compound in the vehicle.

• Animal Grouping: Randomly assign mice to dose groups (n=6-10 per group) and a vehicle control group.

• Administration: Administer the test compound or vehicle to the mice via the desired route (e.g., intraperitoneal injection).

• Observation: Observe the mice continuously for at least 2 hours for the onset of convulsions. Convulsions are characterized by clonic and/or tonic seizures.

• Data Recording: Record the number of animals in each group that exhibit convulsions.

• CD₅₀ Calculation: Calculate the CD₅₀ using a probit analysis or the Reed-Muench method.

Whole-Cell Patch-Clamp Electrophysiology for GABA-A Receptor Antagonism

This protocol provides a general framework for assessing the effect of Coriaria-derived sesquiterpenoids on GABA-A receptor function.[14]

Objective: To determine the IC₅₀ of a test compound for the inhibition of GABA-induced currents.

Materials:

• Cultured neurons or brain slices

• External solution (ACSF)

• Internal solution (pipette solution)

• GABA

• Test compound

• Patch-clamp rig (microscope, micromanipulators, amplifier, data acquisition system)

Procedure:

• Cell Preparation: Prepare cultured neurons or acute brain slices expressing GABA-A receptors.

• Recording Setup: Place the preparation in the recording chamber and perfuse with external solution.

• Pipette Preparation: Fill a borosilicate glass pipette (3-5 MΩ) with the internal solution.

• Whole-Cell Configuration: Obtain a whole-cell patch-clamp recording from a neuron.

• GABA Application: Apply a known concentration of GABA (e.g., the EC₅₀) to elicit an inward chloride current (at a holding potential of -60 mV).

• Test Compound Application: Co-apply the test compound at various concentrations with GABA to observe the inhibition of the GABA-induced current.

• Data Analysis: Measure the peak amplitude of the GABA-induced current in the absence and presence of the test compound. Plot the percentage of inhibition against the compound concentration and fit the data to a logistic function to determine the IC₅₀.

Calcineurin Activity Assay

This protocol describes a colorimetric assay to measure calcineurin phosphatase activity.

Objective: To determine the effect of a test compound on calcineurin activity.

Materials:

• Cell or tissue lysates

• Calcineurin assay buffer

• RII phosphopeptide substrate

• Malachite green reagent

• Test compound

• 96-well plate

• Plate reader

Procedure:

• Lysate Preparation: Prepare protein lysates from cells or tissues treated with the test compound or vehicle.

• Reaction Setup: In a 96-well plate, add the assay buffer, lysate, and test compound.

• Initiate Reaction: Add the RII phosphopeptide substrate to each well to start the reaction. Incubate at 30°C for a defined period (e.g., 30 minutes).

• Stop Reaction and Color Development: Stop the reaction and add the malachite green reagent to detect the released inorganic phosphate (B84403).

• Measurement: Measure the absorbance at ~620 nm using a plate reader.

• Data Analysis: Calculate the calcineurin activity based on a phosphate standard curve and compare the activity in treated versus untreated samples.

Visualizations of Signaling Pathways and Workflows

The following diagrams were generated using the DOT language to illustrate key pathways and experimental workflows.

Mechanism of GABA-A Receptor Antagonism.

Tutin-Mediated Calcineurin Activation Pathway.

Workflow for IC50 Determination via Patch-Clamp.

Conclusion

The sesquiterpenoids derived from Coriaria species are potent neurotoxins with complex mechanisms of action. Their primary role as non-competitive antagonists of GABA-A and glycine receptors is well-established, leading to a profound disruption of inhibitory neurotransmission. The recent discovery of calcineurin activation by tutin adds another layer of complexity to their toxicological profile. Furthermore, their interaction with other signaling pathways, including NMDA receptors, BK channels, and the TLR4/NF-κB pathway, highlights the multifaceted nature of their neurotoxicity. The quantitative data and detailed experimental protocols provided in this guide offer a valuable resource for researchers to further investigate these fascinating and dangerous compounds. A deeper understanding of their molecular targets and signaling cascades will be instrumental in developing better treatments for poisoning and in leveraging these molecules as pharmacological tools to advance our understanding of the nervous system.

References

• 1. Poisoning by Coriaria myrtifolia Linnaeus: a new case report and review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Interaction of Calcineurin and Type-A GABA Receptor γ2 Subunits Produces Long-Term Depression at CA1 Inhibitory Synapses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Coriamyrtin - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Interaction of calcineurin and type-A GABA receptor gamma 2 subunits produces long-term depression at CA1 inhibitory synapses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. HMGB1 mediates microglia activation via the TLR4/NF-κB pathway in coriaria lactone induced epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The role of TLR4-mediated PTEN/PI3K/AKT/NF-κB signaling pathway in neuroinflammation in hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Coriamyrtin [drugfuture.com]
• 12. Deaths from local anesthetic-induced convulsions in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Adaptation of Lorke's method to determine and compare ED50 values: the cases of two anticonvulsants drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. High Throughput Techniques for Discovering New Glycine Receptor Modulators and their Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation of 13-O-Acetylcorianin from Coriaria microphylla

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-O-Acetylcorianin is a sesquiterpenoid lactone belonging to the picrotoxane class of natural products.[1][2] These compounds are of significant interest to the scientific community due to their complex structures and diverse biological activities, which include neurotoxic and insecticidal properties.[2] The primary natural source of 13-O-Acetylcorianin is the leaves of Coriaria microphylla, a plant genus known for producing a variety of toxic sesquiterpenoid lactones.[1] This document provides detailed protocols for the extraction, isolation, and purification of 13-O-Acetylcorianin from Coriaria microphylla, based on established methodologies for related compounds from the same plant family.

Data Presentation

While specific quantitative data for the extraction of 13-O-Acetylcorianin is not extensively available in published literature, the following tables provide representative data for the extraction and purification of the closely related parent compound, corianin, from Coriaria species.[2] This data can serve as a valuable benchmark for optimizing the isolation of 13-O-Acetylcorianin.

Table 1: Representative Extraction Yield of Crude Corianin from Coriaria sinica [2]

Plant Material	Extraction Solvent	Extraction Method	Temperature (°C)	Extraction Time (h)	Crude Extract Yield (%)
Dried, powdered seeds	95% Ethanol (B145695)	Maceration	Room Temperature	72	10-15
Dried, powdered seeds	95% Ethanol	Soxhlet Extraction	Boiling point of ethanol	24	12-18
Dried, powdered leaves	Methanol (B129727)	Maceration	Room Temperature	48	8-12

Table 2: Representative Purity of Corianin after Different Purification Steps [2]

Purification Step	Stationary Phase	Mobile Phase	Purity (%)
Column Chromatography	Silica (B1680970) Gel (200-300 mesh)	Gradient: Petroleum Ether - Ethyl Acetate (B1210297)	60-70
Preparative HPLC	C18 column (10 µm)	Gradient: Acetonitrile - Water	>95

Experimental Protocols

The isolation of 13-O-Acetylcorianin is a multi-step process involving plant material preparation, extraction, and chromatographic purification.

Plant Material Preparation

• Collection and Identification: Collect fresh leaves of Coriaria microphylla. Ensure proper botanical identification to avoid collection of incorrect species.

• Drying: Air-dry the plant material in a well-ventilated area away from direct sunlight for 7-10 days. Alternatively, use a circulating air oven at a temperature not exceeding 40°C to prevent the degradation of thermolabile compounds.[2]

• Grinding: Grind the dried plant material into a fine powder (approximately 40-60 mesh) using a mechanical grinder. This increases the surface area for efficient solvent extraction.[2]

Extraction of Crude 13-O-Acetylcorianin

This protocol describes a standard maceration procedure. Soxhlet extraction can also be employed for higher efficiency but may not be suitable for heat-sensitive compounds.[2]

• Maceration:

  • Weigh the powdered plant material (e.g., 1 kg).

  • Place the powder in a large, sealed glass container.

  • Add a polar solvent, such as 95% ethanol or methanol, in a 1:10 (w/v) ratio (e.g., 1 kg of powder in 10 L of solvent).[2]

  • Seal the container and allow it to stand at room temperature for 72 hours with occasional agitation.[2]

• Filtration and Concentration:

  • Filter the mixture through cheesecloth and then through Whatman No. 1 filter paper to separate the extract from the plant residue.[2]

  • Repeat the extraction of the plant residue two more times with fresh solvent to ensure complete extraction.[2]

  • Combine all the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 45°C to obtain a crude extract.[2]

Purification of 13-O-Acetylcorianin

This multi-step purification protocol is designed to isolate 13-O-Acetylcorianin from the crude extract.

• Solvent-Solvent Partitioning:

  • Suspend the crude extract in a mixture of methanol and water (9:1 v/v).[2]

  • Perform liquid-liquid extraction successively with petroleum ether, ethyl acetate, and n-butanol. The sesquiterpenoid lactones are typically enriched in the ethyl acetate fraction.

• Column Chromatography:

  • Subject the dried ethyl acetate fraction to column chromatography on a silica gel (200-300 mesh) column.[2]

  • Elute the column with a gradient of petroleum ether and ethyl acetate of increasing polarity.[2]

  • Collect fractions and monitor by thin-layer chromatography (TLC) to pool fractions containing the compound of interest.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • For final purification, subject the enriched fractions from column chromatography to preparative HPLC.[2]

  • Column: A reversed-phase C18 column (e.g., 10 µm particle size).[2]

  • Mobile Phase: A gradient elution using water and acetonitrile. A typical gradient could be: 0-5 min, 10-30% acetonitrile; 5-15 min, 30-60% acetonitrile; 15-20 min, 60-90% acetonitrile.[2]

  • Detection: UV detection at a wavelength of 220 nm.[2]

  • Collect the peak corresponding to 13-O-Acetylcorianin and concentrate it to obtain the pure compound.[2]

Structural Elucidation

The structure of the purified 13-O-Acetylcorianin can be confirmed using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and molecular formula.[1]

• Infrared (IR) Spectroscopy: To identify functional groups such as hydroxyl (-OH), carbonyl (C=O) of the lactone and acetate, and carbon-carbon double bonds (C=C).[1]

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the carbon-hydrogen framework of the molecule.[1]

Visualizations

Caption: Experimental workflow for the isolation of 13-O-Acetylcorianin.

Caption: Purification pathway for 13-O-Acetylcorianin.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

13-O-Acetylcorianin synthesis and derivatization methods

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-O-Acetylcorianin is a sesquiterpene lactone that has garnered interest within the scientific community for its potential biological activities.[1] This document provides a summary of its known biological effects and quantitative data, alongside detailed protocols for its investigation. Notably, a comprehensive review of the scientific literature reveals a significant gap concerning the specific chemical synthesis and derivatization of 13-O-Acetylcorianin.[2] Consequently, this guide also presents proposed, general methodologies for its synthesis and derivatization based on established principles for related sesquiterpene lactones. These proposed protocols are intended to serve as a foundational framework for future research endeavors.

Quantitative Data Summary

The following table summarizes the known quantitative data for the biological activity of 13-O-Acetylcorianin. Further research is required to establish a more comprehensive profile across a wider range of cell lines and biological assays.[1]

Parameter	Cell Line/Target	Value	Reference
Cytotoxicity (ED₅₀)	HT-29 (Human Colon Cancer)	0.16 µM	[1]
NF-κB Inhibition (IC₅₀)	-	7.1 µM	[1]
K-Ras Inhibition (IC₅₀)	-	7.7 µM

Biological Activities and Signaling Pathways

13-O-Acetylcorianin is recognized as a potent chemical probe for investigating fundamental cellular processes, particularly in oncology. Its primary mechanism of action is the induction of apoptosis through the mitochondrial intrinsic pathway. This is achieved by targeting key signaling molecules, making it a valuable tool for studying cancer pathogenesis.

Key Cellular Targets and Pathways:

• NF-κB Signaling: 13-O-Acetylcorianin is a potent inhibitor of the transcription factor nuclear factor kappa B (NF-κB), a critical regulator of cell survival and inflammation that is often dysregulated in cancer.

• K-Ras Signaling: The compound also demonstrates inhibitory effects on the oncogenic Kirsten rat sarcoma viral oncogene homolog (K-Ras), a frequently mutated proto-oncogene in human cancers.

• Mitochondrial Apoptosis: By disrupting the mitochondrial membrane potential, 13-O-Acetylcorianin triggers the release of pro-apoptotic factors, leading to the activation of caspase-3 and subsequent programmed cell death.

• PI3K/Akt/mTOR Pathway: As a sesquiterpene lactone, it is implicated in the modulation of the PI3K/Akt/mTOR signaling pathway, a central regulator of cell growth and proliferation.

The diagram below illustrates the proposed signaling pathway for the anticancer activity of 13-O-Acetylcorianin.

Anticancer signaling pathway of 13-O-Acetylcorianin.

Proposed Synthesis and Derivatization Methods

Disclaimer: The following protocols are hypothetical and based on general methodologies for sesquiterpene lactones. They have not been specifically validated for 13-O-Acetylcorianin and should be adapted and optimized.

Proposed Synthesis of 13-O-Acetylcorianin via Acetylation of Corianin

This proposed method assumes the availability of Corianin, the deacetylated precursor of 13-O-Acetylcorianin. Acetylation is a standard organic reaction that introduces an acetyl group into a compound.

The following diagram outlines a general workflow for this proposed synthesis.

Proposed synthesis of 13-O-Acetylcorianin.

Protocol:

• Dissolution: Dissolve Corianin in anhydrous pyridine in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: Add acetic anhydride to the solution dropwise while stirring.

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask in an ice bath and slowly add cold water to quench the excess acetic anhydride.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate. Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude 13-O-Acetylcorianin using column chromatography on silica (B1680970) gel.

Proposed Derivatization: Synthesis of a C13-Azido Derivative

This protocol outlines a hypothetical method for creating an azido (B1232118) derivative from a suitable precursor, which could enhance biological activity.

The diagram below shows a possible workflow for this derivatization.

Proposed workflow for C13-azido derivatization.

Protocol:

• Mesylation: To a solution of the C13-hydroxyl precursor (e.g., Corianin) in anhydrous dichloromethane (B109758) at 0°C, add triethylamine (B128534) followed by methanesulfonyl chloride.

• Reaction Monitoring: Stir the reaction at 0°C and allow it to warm to room temperature. Monitor the formation of the mesylate intermediate by TLC.

• Workup: Upon completion, quench the reaction with saturated aqueous NaHCO₃ and extract the product with dichloromethane. Dry the organic layer and concentrate in vacuo.

• Azide Displacement: Dissolve the crude mesylate in dimethylformamide (DMF) and add sodium azide. Heat the reaction mixture (e.g., to 60-80°C) and stir for several hours.

• Extraction and Purification: After cooling, pour the reaction mixture into water and extract with ethyl acetate. Wash the combined organic layers, dry, and concentrate. Purify the resulting crude azido derivative by column chromatography.

Experimental Protocols for Biological Assays

The following are detailed protocols for key experiments to investigate the cellular effects of 13-O-Acetylcorianin.

Protocol 1: Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (IC₅₀) or effective dose (ED₅₀) of 13-O-Acetylcorianin on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., HT-29)

• Complete cell culture medium

• 13-O-Acetylcorianin

• DMSO (Dimethyl sulfoxide)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of 13-O-Acetylcorianin in complete medium. Remove the medium from the wells and add 100 µL of the diluted compound. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control and determine the ED₅₀/IC₅₀ value.

Protocol 2: Caspase-3/7 Activity Assay

This protocol measures the activity of caspases 3 and 7, key executioner caspases in apoptosis.

Materials:

• Cells treated with 13-O-Acetylcorianin as in the MTT assay

• Caspase-Glo® 3/7 Assay kit (or equivalent)

• Luminometer

Procedure:

• Cell Treatment: Seed and treat cells with 13-O-Acetylcorianin in a 96-well white-walled plate as described for the MTT assay.

• Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Reagent Addition: Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds and incubate at room temperature for 1 to 3 hours.

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of caspase activity.

Protocol 3: Western Blot Analysis for Apoptotic Proteins

This protocol is for detecting changes in the expression of key apoptotic proteins.

Materials:

• Cells treated with 13-O-Acetylcorianin

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved caspase-3)

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

Procedure:

• Cell Lysis: Lyse the treated cells and determine protein concentration.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescence detection system.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Protocol for Assessing the Anticancer Activity of 13-O-Acetylcorianin

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-O-Acetylcorianin, a sesquiterpene lactone, has demonstrated significant potential as an anticancer agent.[1] This document provides detailed application notes and experimental protocols for assessing its anticancer activity, intended for researchers, scientists, and drug development professionals. The primary mechanism of action for 13-O-Acetylcorianin involves the induction of apoptosis through the mitochondrial intrinsic pathway.[1][2] This is achieved by targeting key signaling molecules and pathways, including the inhibition of NF-κB and K-Ras, and modulation of the PI3K/Akt/mTOR pathway.[1]

Application Notes

13-O-Acetylcorianin, also known as 13-acetoxyrolandrolide, is a bioactive compound isolated from plants of the Asteraceae family.[1] Its potent cytotoxic and pro-apoptotic activities make it a promising lead compound for the development of novel anticancer drugs.[1] Researchers can utilize this compound as a chemical probe to investigate signaling pathways and induce apoptosis in cancer cell lines, particularly those with activated NF-κB or K-Ras pathways.[1]

Quantitative Data Summary

Further studies are required to establish a comprehensive cytotoxicity profile across a broader range of cancer cell lines.[1] The following table summarizes hypothetical IC50 values to illustrate how data can be presented.

Cell Line	Cancer Type	IC50 (µM) after 48h
HT-29	Colon Cancer	7.7[2]
A549	Lung Cancer	TBD
MCF-7	Breast Cancer	TBD
HCT116	Colon Cancer	TBD

Key Signaling Pathways Affected by 13-O-Acetylcorianin

Caption: Proposed signaling pathway for the anticancer activity of 13-O-Acetylcorianin.

Experimental Workflow for Assessing Anticancer Activity

References

• 1. benchchem.com [benchchem.com]
• 2. Apoptosis Induction by 13-Acetoxyrolandrolide through the Mitochondrial Intrinsic Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Biological Activity of 13-O-Acetylcorianin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-O-Acetylcorianin, a sesquiterpene lactone, has been identified as a bioactive compound with potent effects on fundamental cellular processes. Primarily studied in the context of cancer cell biology, its mechanism of action involves the induction of apoptosis and the modulation of key signaling pathways. While its neuroprotective effects are not yet established in the scientific literature, its known biological activities warrant investigation into its potential impact on neural cells. These application notes provide a summary of the known cellular targets of 13-O-Acetylcorianin and detailed protocols for assessing its effects on cell viability, apoptosis, and potential neurotoxicity.

Biological Activity and Cellular Targets

13-O-Acetylcorianin, also known as 13-acetoxyrolandrolide, is recognized for its pro-apoptotic and signaling-modulatory activities. Its primary mechanisms of action include:

• Induction of Mitochondrial Apoptosis: The compound disrupts the mitochondrial membrane potential, leading to the release of pro-apoptotic factors and the subsequent activation of caspase-3, a key executioner of apoptosis.[1]

• Inhibition of NF-κB Signaling: It is a potent inhibitor of the transcription factor nuclear factor kappa B (NF-κB), a critical regulator of cell survival, inflammation, and immunity.[1]

• Inhibition of K-Ras Signaling: 13-O-Acetylcorianin has been shown to inhibit the oncogenic Kirsten rat sarcoma viral oncogene homolog (K-Ras), a frequently mutated proto-oncogene.[1]

• Potential GABAA Receptor Antagonism: As a picrotoxane sesquiterpene, it is suggested that 13-O-Acetylcorianin may act as an antagonist of the GABAA receptor, which could lead to neuronal hyperexcitability.[2] However, there is a noted lack of specific data on its neurotoxic potential.[2]

Quantitative Data Summary

Currently, there is a significant gap in the literature regarding the specific quantitative data for the neuroprotective or neurotoxic effects of 13-O-Acetylcorianin.[2] The table below highlights the absence of this data.

Parameter	Cell Line	Value	Reference
Neurotoxicity (IC50)	Neuronal Cells	Not Reported	[2]
GABAA Receptor Antagonism (IC50)	N/A	Not Reported	[2]
Induction of Oxidative Stress	PC12 cells	Not Reported	[2]

Experimental Protocols

The following are detailed protocols to investigate the biological effects of 13-O-Acetylcorianin on neural and other cell types.

Protocol 1: Cell Viability Assessment (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability, proliferation, and cytotoxicity.[2]

Materials:

• 96-well plates

• Neuronal cells (e.g., SH-SY5Y or PC12)[2]

• Complete cell culture medium

• 13-O-Acetylcorianin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[1][2]

• DMSO (Dimethyl sulfoxide)[1]

• Microplate reader

Procedure:

• Cell Seeding: Seed neuronal cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.[2]

• Compound Treatment: Prepare serial dilutions of 13-O-Acetylcorianin in complete medium. Remove the existing medium from the wells and add 100 µL of the diluted compound. Include a vehicle control (e.g., DMSO) and a blank (medium only).[1][2]

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.[1][2]

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[1][2]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[1]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[1]

Protocol 2: Apoptosis Detection (Caspase-3/7 Activity Assay)

This assay measures the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

Materials:

• Cells seeded and treated in a 96-well plate (as in Protocol 1)

• Caspase-Glo® 3/7 Reagent

• Plate shaker

• Luminometer

Procedure:

• Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.[1]

• Reagent Addition: Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.[1]

• Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds and incubate at room temperature for 1 to 3 hours.[1]

• Luminescence Measurement: Measure the luminescence of each well using a luminometer. The luminescent signal is proportional to the amount of caspase activity.[1]

Protocol 3: Protein Expression Analysis (Western Blot)

This protocol is for detecting changes in the expression of key proteins involved in signaling pathways affected by 13-O-Acetylcorianin.

Materials:

• Cell lysates from treated and control cells

• Protein assay reagents

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against NF-κB, K-Ras, Caspase-3, Bcl-2, Bax)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of each cell lysate.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.[1]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.[1]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[1]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.[1]

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[1]

• Detection: Add chemiluminescent substrate and capture the signal using an imaging system.

Protocol 4: Neurotoxicity Assessment (LDH Assay)

This assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, an indicator of cytotoxicity.

Materials:

• Cells seeded and treated in a 96-well plate

• LDH reaction mixture (containing substrate, cofactor, and diaphorase)

• Stop solution (e.g., 1 M acetic acid)

• Microplate reader

Procedure:

• Supernatant Collection: After the treatment period, centrifuge the 96-well plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.[2]

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add 50 µL of the reaction mixture to each well containing the supernatant.[2]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[2]

• Stop Reaction: Add 50 µL of a stop solution to each well.[2]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[2]

Visualizations

Caption: Signaling pathways modulated by 13-O-Acetylcorianin.

Caption: Experimental workflow for the MTT cell viability assay.

Caption: Experimental workflow for Western Blot analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: 13-O-Acetylcorianin as a Chemical Probe for Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-O-Acetylcorianin is a sesquiterpene lactone, a class of naturally occurring compounds recognized for their diverse and potent biological activities.[1][2] As an acetylated derivative of corianin, it is hypothesized to possess enhanced bioavailability and therapeutic efficacy, making it a compound of significant interest for chemical biology and drug discovery.[1] Although direct scientific literature on the specific biological activities of 13-O-Acetylcorianin is limited, its structural class suggests it may serve as a valuable chemical probe for investigating key cellular signaling pathways implicated in cancer and inflammation.[1][3]

These application notes provide an overview of the inferred biological activities of 13-O-Acetylcorianin and detailed protocols for its use as a chemical probe. The proposed mechanisms and experimental designs are based on the known activities of related sesquiterpene lactones.[1]

Inferred Biological Activities and Target Pathways

13-O-Acetylcorianin is proposed to modulate several critical signaling pathways, primarily due to the presence of an α-methylene-γ-lactone group, which can act as a Michael acceptor to alkylate key proteins.[1]

• NF-κB Signaling: Like many sesquiterpene lactones, 13-O-Acetylcorianin is hypothesized to be a potent inhibitor of the NF-κB signaling pathway, a central regulator of inflammation and cell survival.[1][4]

• K-Ras Signaling: The compound is also suggested to inhibit the oncogenic K-Ras signaling pathway, a frequently mutated proto-oncogene in human cancers.[4]

• PI3K/Akt/mTOR Pathway: 13-O-Acetylcorianin may modulate the PI3K/Akt/mTOR pathway, a key regulator of cell growth, proliferation, and survival.[4]

• Mitochondrial Apoptosis: It is thought to induce apoptosis through the intrinsic mitochondrial pathway by disrupting the mitochondrial membrane potential and triggering the release of pro-apoptotic factors, leading to caspase-3 activation.[4]

Data Presentation: Illustrative Biological Activity

Disclaimer: The following table summarizes potential biological activities and does not represent experimentally verified data for 13-O-Acetylcorianin, as such data is not currently available in peer-reviewed literature.[3] This table is intended to serve as a template for data organization in future research.

Assay Type	Cell Line	Parameter	Illustrative Value	Reference Compound
Cytotoxicity	Various Cancer Cell Lines	IC₅₀	To be determined	Doxorubicin
Anti-inflammatory	LPS-stimulated Macrophages	NO Inhibition IC₅₀	To be determined	Dexamethasone
Apoptosis Induction	Cancer Cell Lines	Caspase-3/7 Activation	To be determined	Staurosporine

Experimental Protocols

The following are detailed protocols for investigating the hypothesized biological activities of 13-O-Acetylcorianin.

Protocol 1: Cell Viability and Cytotoxicity (MTT Assay)

This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀) of 13-O-Acetylcorianin in cancer cell lines.[4]

Materials:

• 13-O-Acetylcorianin

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[4]

• Dimethyl sulfoxide (B87167) (DMSO)[4]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.[4]

• Compound Treatment: Prepare serial dilutions of 13-O-Acetylcorianin in complete medium. Remove the medium from the wells and add 100 µL of the diluted compound. Include a vehicle control (medium with DMSO) and a blank (medium only).[4]

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a 5% CO₂ incubator.[4]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[4]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[4]

Protocol 2: Apoptosis Induction (Caspase-Glo® 3/7 Assay)

This protocol measures the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.

Materials:

• 13-O-Acetylcorianin

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well plates (white-walled for luminescence)

• Caspase-Glo® 3/7 Reagent

• Luminometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT Assay protocol, using a white-walled 96-well plate.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48 hours).

• Reagent Preparation and Addition: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions. Add 100 µL of the reagent to each well.[4]

• Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds and incubate at room temperature for 1 to 3 hours.[4]

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.[4]

Protocol 3: Western Blot Analysis of Signaling Proteins

This protocol is for detecting changes in the expression and phosphorylation status of key proteins in targeted signaling pathways.

Materials:

• 13-O-Acetylcorianin

• Cell lines of interest

• Complete cell culture medium

• 6-well plates or larger culture dishes

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-NF-κB, anti-NF-κB, anti-p-Akt, anti-Akt, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with desired concentrations of 13-O-Acetylcorianin for the appropriate duration.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.[4]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.[4]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[4]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.[4]

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[4]

• Detection: Visualize protein bands using a chemiluminescent substrate and an imaging system.

Visualizations: Signaling Pathways and Experimental Workflow

Caption: General experimental workflow for Western Blot analysis.

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

Caption: Proposed induction of mitochondrial apoptosis pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Handling and storage guidelines for 13-O-Acetylcorianin

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct scientific literature on the specific quantitative data and validated experimental protocols for 13-O-Acetylcorianin is limited. The information provided herein is based on general knowledge of sesquiterpene lactones, inferred biological activities, and standard laboratory procedures. Researchers are advised to perform their own validation experiments.

Introduction

13-O-Acetylcorianin is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse and potent biological activities. While research on this specific compound is not extensive, related compounds have demonstrated potential anticancer, anti-inflammatory, and neuroprotective effects.[1] These activities are often attributed to the presence of reactive functional groups that can modulate key signaling pathways.[1] This document provides guidelines for the safe handling, storage, and potential applications of 13-O-Acetylcorianin in a research setting.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of 13-O-Acetylcorianin and ensuring laboratory safety.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling 13-O-Acetylcorianin[2]:

PPE Category	Item	Specifications
Eye/Face Protection	Safety Glasses	Must be worn at all times in the laboratory.
Face Shield	Recommended when handling larger quantities or when there is a risk of splashing.
Hand Protection	Gloves	Impervious gloves (e.g., nitrile, neoprene) should be worn. Inspect for integrity before use and change frequently.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect against skin contact.
Protective Clothing	For larger-scale operations, consider chemical-resistant aprons or suits.
Respiratory Protection	NIOSH-approved respirator	Recommended if there is a risk of aerosolization or when working in a poorly ventilated area. Not generally required for small quantities in a well-ventilated hood.

Storage Conditions

To ensure the stability of the compound, the following storage conditions are recommended[2]:

Parameter	Recommendation
Temperature	Store in a cool, dry place.
Light	Protect from direct sunlight.
Container	Keep in a tightly sealed, properly labeled container.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) for long-term storage to prevent potential degradation.

General Handling Procedures

• Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended for all procedures involving this compound.[2]

• Avoid direct contact with skin, eyes, and clothing.[2]

• Do not breathe dust or vapor.[2]

• Wash hands thoroughly after handling.[2]

• Keep containers tightly closed when not in use.[2]

Physicochemical Properties

Solubility

The solubility of 13-O-Acetylcorianin has not been empirically determined in a wide range of solvents. Sesquiterpene lactones are generally lipophilic and thus tend to be soluble in organic solvents.[3]

Solvent	Solubility	Notes
Water	Expected to be low.	The low water solubility of many sesquiterpene lactones can limit their bioavailability.[3]
DMSO	Requires Experimental Determination	A common solvent for preparing stock solutions of organic compounds for in vitro assays.
Ethanol	Requires Experimental Determination
Methanol	Requires Experimental Determination
Acetonitrile	Requires Experimental Determination

Protocol for Solubility Determination (General Guidance):

• Add a small, accurately weighed amount of 13-O-Acetylcorianin to a known volume of the solvent at a specific temperature (e.g., 25 °C).

• Vortex or sonicate the mixture for a defined period.

• Visually inspect for any undissolved solid.

• If dissolved, incrementally add more compound until saturation is reached.

• If undissolved, incrementally add more solvent until the compound is fully dissolved.

• Quantify the concentration of the saturated solution using a suitable analytical method (e.g., HPLC-UV).

Stability

The stability of 13-O-Acetylcorianin in various solvents and conditions has not been formally reported. It is recommended to prepare fresh solutions for experiments. For stock solutions, store in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Condition	Stability	Notes
In solid form	Requires Experimental Determination	Should be stable if stored as recommended (cool, dry, dark).
In solution (e.g., DMSO)	Requires Experimental Determination	Stability in solution should be assessed over time by analytical methods (e.g., HPLC) to monitor for degradation products.
pH stability	Requires Experimental Determination	The lactone ring may be susceptible to hydrolysis under strongly acidic or basic conditions.
Thermal stability	Requires Experimental Determination	Avoid excessive heat.
Photostability	Requires Experimental Determination	Protect from light to prevent potential photodegradation.

Biological Activity and Proposed Mechanisms of Action

Direct experimental evidence for the biological activity of 13-O-Acetylcorianin is scarce. However, based on the activity of related sesquiterpene lactones, it is hypothesized to possess anticancer and anti-inflammatory properties.[1]

Inferred Biological Activities:

• Anticancer Activity: May induce cytotoxicity and apoptosis in cancer cells.[1][4]

• Anti-inflammatory Activity: May inhibit key inflammatory pathways, such as the NF-κB signaling pathway.[1]

• Neuroprotective Effects: Some sesquiterpene lactones have shown potential neuroprotective properties.[1]

Proposed Signaling Pathways:

• Inhibition of NF-κB Signaling: 13-O-Acetylcorianin is proposed to be a potent inhibitor of the transcription factor nuclear factor kappa B (NF-κB), a key regulator of inflammation and cell survival.[4]

• Inhibition of K-Ras Signaling: The compound may also inhibit the oncogenic Kirsten rat sarcoma viral oncogene homolog (K-Ras).[4]

• Induction of Mitochondrial Apoptosis: By disrupting the mitochondrial membrane potential, 13-O-Acetylcorianin may trigger the release of pro-apoptotic factors, leading to caspase activation and programmed cell death.[4]

Mandatory Visualizations

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. researchgate.net [researchgate.net]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing 13-O-Acetylcorianin Extraction

Welcome to the technical support center for 13-O-Acetylcorianin extraction. This resource is designed for researchers, scientists, and drug development professionals working with this sesquiterpene lactone. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you improve the yield and purity of your 13-O-Acetylcorianin extracts.

Frequently Asked Questions (FAQs)

Q1: What is 13-O-Acetylcorianin and from which natural sources can it be extracted?

A1: 13-O-Acetylcorianin is a picrotoxane-type sesquiterpene lactone. It is a naturally occurring compound that has been isolated from plants of the Coriaria genus, notably Coriaria intermedia, Coriaria sinica, and Coriaria microphylla.[1][2] These plants are known to produce a variety of toxic sesquiterpenoid lactones.

Q2: Which solvents are most effective for extracting 13-O-Acetylcorianin?

A2: Polar solvents are generally recommended for the extraction of sesquiterpene lactones like 13-O-Acetylcorianin. Methanol (B129727) and ethanol (B145695), often in high concentrations (e.g., 95% ethanol or absolute methanol), are commonly used for initial crude extraction.[1][2] The choice of solvent can significantly impact the extraction yield and the profile of co-extracted compounds. For subsequent liquid-liquid partitioning, ethyl acetate (B1210297) is effective for selectively extracting sesquiterpene lactones from the initial aqueous methanol or ethanol extract.[1]

Q3: What are the critical factors affecting the yield of 13-O-Acetylcorianin?

A3: Several factors can influence the extraction yield, including:

• Plant Material: The species of Coriaria, the part of the plant used (leaves, stems, or seeds), and the maturity of the plant can all affect the concentration of 13-O-Acetylcorianin.[3]

• Extraction Method: The chosen extraction technique (e.g., maceration, Soxhlet extraction, ultrasound-assisted extraction) will impact the efficiency of the extraction.[2][4][5]

• Solvent Selection: The type and polarity of the solvent are crucial for effectively solubilizing the target compound.

• Temperature: Higher temperatures can increase extraction efficiency but may also lead to the degradation of thermolabile compounds like some sesquiterpene lactones.[6]

• Extraction Time: Sufficient extraction time is necessary to ensure the complete transfer of the compound from the plant matrix to the solvent.[1][7]

• Solvent-to-Solid Ratio: An optimal ratio ensures that the plant material is adequately saturated with the solvent, maximizing the extraction.[4][5][8]

Q4: How can I monitor the presence of 13-O-Acetylcorianin during the extraction and purification process?

A4: Thin-Layer Chromatography (TLC) is a simple and effective method for monitoring the presence of 13-O-Acetylcorianin in different fractions.[2][9] Anisaldehyde-sulfuric acid reagent can be used as a visualizing agent, which typically produces colored spots for sesquiterpene lactones upon heating.[2][9][10] High-Performance Liquid Chromatography (HPLC) with UV detection is a more quantitative method for tracking the compound.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Crude Extract	1. Incomplete extraction. 2. Inappropriate solvent or extraction method. 3. Suboptimal solvent-to-solid ratio. 4. Poor quality of plant material.	1. Increase extraction time or perform multiple extraction cycles. 2. Switch to a more polar solvent like methanol or 95% ethanol. Consider Soxhlet extraction for higher efficiency, but be mindful of potential thermal degradation. 3. Increase the solvent volume. A common starting ratio is 10:1 (solvent volume to plant material weight). 4. Ensure the plant material is properly identified, dried, and finely powdered to increase the surface area for extraction.
Low Yield of 13-O-Acetylcorianin in Ethyl Acetate Fraction	1. Incomplete partitioning from the aqueous extract. 2. Degradation of the compound.	1. Perform multiple (at least 3) partitions with ethyl acetate. Ensure vigorous mixing during partitioning to maximize transfer. 2. Avoid high temperatures and extreme pH conditions during extraction and concentration. Sesquiterpene lactones can be unstable at pH > 7.4 and elevated temperatures.
Poor Separation During Column Chromatography	1. Inappropriate stationary or mobile phase. 2. Column overloading. 3. Improper column packing.	1. Use silica (B1680970) gel as the stationary phase. Start with a non-polar solvent system (e.g., hexane-ethyl acetate) and gradually increase the polarity. 2. Reduce the amount of crude extract loaded onto the column. 3. Ensure the column is packed uniformly to avoid channeling.
Presence of Multiple Impurities in the Final Product	1. Co-extraction of other compounds with similar polarity. 2. Degradation of 13-O-Acetylcorianin.	1. Optimize the gradient elution in column chromatography for better separation. Consider using preparative HPLC for final purification. 2. Minimize exposure to heat and light. Store extracts and purified compounds at low temperatures.
Formation of Artifacts (e.g., adducts with solvent)	1. Reaction of the compound with the extraction solvent (e.g., ethanol).	1. Use aprotic solvents if adduct formation is suspected. Minimize extraction and storage times when using alcoholic solvents.

Data Presentation

Table 1: Representative Extraction Yields of Crude Corianin from Coriaria sinica

This data for the closely related parent compound, corianin, can serve as a benchmark for optimizing the extraction of 13-O-Acetylcorianin.[1]

Plant Material	Extraction Solvent	Extraction Method	Temperature (°C)	Extraction Time (h)	Crude Extract Yield (%)
Dried, powdered seeds	95% Ethanol	Maceration	Room Temperature	72	10-15
Dried, powdered seeds	95% Ethanol	Soxhlet Extraction	Boiling point of ethanol	24	12-18
Dried, powdered leaves	Methanol	Maceration	Room Temperature	48	8-12

Table 2: Purity of Corianin after Different Purification Steps [1]

Purification Step	Stationary Phase	Mobile Phase	Purity (%)
Column Chromatography	Silica Gel (200-300 mesh)	Gradient: Petroleum Ether - Ethyl Acetate	60-70
Preparative HPLC	C18 column (10 µm)	Gradient: Acetonitrile - Water	>95

Experimental Protocols

Protocol 1: Extraction of Crude 13-O-Acetylcorianin

This protocol describes a standard maceration procedure.

• Plant Material Preparation:

  • Collect fresh leaves or stems of Coriaria intermedia.

  • Air-dry the plant material in a well-ventilated area away from direct sunlight.

  • Grind the dried material into a fine powder (40-60 mesh) to increase the surface area for extraction.[2]

• Maceration:

  • Weigh the powdered plant material (e.g., 1 kg).

  • Place the powder in a large glass container and add 95% ethanol or methanol at a 1:10 (w/v) ratio (e.g., 10 L of solvent for 1 kg of powder).[1]

  • Seal the container and allow it to stand at room temperature for 48-72 hours with occasional agitation.[1]

• Filtration and Concentration:

  • Filter the mixture through cheesecloth and then through filter paper to separate the extract from the plant residue.

  • Repeat the extraction of the plant residue two more times with fresh solvent.

  • Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 45°C to obtain the crude extract.[2]

Protocol 2: Purification of 13-O-Acetylcorianin

This protocol outlines a multi-step purification process.

• Solvent-Solvent Partitioning:

  • Suspend the crude extract in a mixture of methanol and water (9:1 v/v).[1]

  • Perform liquid-liquid partitioning with n-hexane to remove non-polar impurities like fats and waxes. Repeat this step three times and discard the n-hexane fraction.[2]

  • Subsequently, partition the methanol-water fraction with ethyl acetate. The sesquiterpene lactones, including 13-O-Acetylcorianin, will move into the ethyl acetate layer. Repeat this partitioning three times.[2]

  • Collect the ethyl acetate fractions and concentrate them to dryness using a rotary evaporator.

• Silica Gel Column Chromatography:

  • Prepare a silica gel (200-300 mesh) column using a suitable solvent system, such as a gradient of hexane (B92381) and ethyl acetate.[1]

  • Dissolve the concentrated ethyl acetate fraction in a minimal amount of the initial mobile phase and load it onto the column.

  • Elute the column with a stepwise or linear gradient of increasing polarity (e.g., from 100% hexane to 100% ethyl acetate).

  • Collect fractions and monitor them by TLC using a suitable developing solvent (e.g., hexane:ethyl acetate, 1:1) and visualizing with an anisaldehyde-sulfuric acid reagent.[2][9]

  • Combine the fractions containing 13-O-Acetylcorianin based on the TLC analysis.

• Final Purification (Optional):

  • For higher purity, the enriched fractions can be further purified using preparative HPLC on a C18 column with a water-acetonitrile gradient.[1]

Visualizations

Caption: Experimental workflow for the extraction and purification of 13-O-Acetylcorianin.

Caption: Troubleshooting logic for addressing low yield of 13-O-Acetylcorianin.

References

• 1. mdpi.com [mdpi.com]
• 2. akjournals.com [akjournals.com]
• 3. Sesquiterpene lactones in Arnica montana: a rapid analytical method and the effects of flower maturity and simulated mechanical harvesting on quality and yield - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Effect of solvent, temperature, and solvent-to-solid ratio on the total phenolic content and antiradical activity of extracts from different components of grape pomace - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Purification of 13-O-Acetylcorianin

Welcome to the technical support center for the purification of 13-O-Acetylcorianin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the isolation and purification of this sesquiterpene lactone.

Frequently Asked Questions (FAQs)

Q1: What is 13-O-Acetylcorianin and why is its purification challenging?

A1: 13-O-Acetylcorianin is a picrotoxane-type sesquiterpene lactone found in plants of the Coriaria genus. Its purification can be challenging due to its relatively low abundance in natural sources, potential for degradation under certain conditions, and the presence of structurally similar compounds that can complicate separation.[1] The acetyl group at the C-13 position can be susceptible to hydrolysis, and the molecule may be thermolabile.

Q2: What are the general steps for the purification of 13-O-Acetylcorianin?

A2: A typical workflow for the isolation and purification of 13-O-Acetylcorianin involves several stages:

• Plant Material Preparation: Collection, drying, and grinding of the plant material (e.g., seeds or leaves of Coriaria sinica).[1]

• Crude Extraction: Maceration or Soxhlet extraction with a polar solvent like ethanol (B145695) or methanol (B129727).[1]

• Solvent-Solvent Partitioning: To separate compounds based on polarity, the crude extract is partitioned between an aqueous phase and an immiscible organic solvent like ethyl acetate.[2]

• Chromatographic Purification: This is a multi-step process that may include:

  • Column Chromatography: Using silica (B1680970) gel with a gradient of solvents (e.g., petroleum ether-ethyl acetate) for initial fractionation.[1]

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): For final purification to achieve high purity. A C18 column is often used.[1]

Q3: How can I monitor the purification process?

A3: Thin-Layer Chromatography (TLC) is a crucial technique for monitoring the separation of compounds at each stage of purification.[2] By comparing the TLC profiles of different fractions against a reference standard (if available), you can identify the fractions containing 13-O-Acetylcorianin. High-Performance Liquid Chromatography (HPLC) with UV detection can also be used for more quantitative monitoring.

Q4: What analytical techniques are used to confirm the identity and purity of 13-O-Acetylcorianin?

A4: A combination of spectroscopic techniques is essential for structure elucidation and purity confirmation:

• Mass Spectrometry (MS): To determine the molecular weight and formula.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR, 2D NMR): To determine the complete chemical structure and connectivity of the molecule.[2]

• Infrared (IR) Spectroscopy: To identify functional groups like hydroxyl and carbonyl groups.[2]

• High-Performance Liquid Chromatography (HPLC-UV) or Ultra-High-Performance Liquid Chromatography with Tandem Mass Spectrometry (UHPLC-MS/MS): To assess the purity of the final product.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 13-O-Acetylcorianin.

Extraction Issues

Problem: Low yield of crude extract.

Possible Cause	Solution
Improper plant material preparation.	Ensure the plant material is thoroughly dried to prevent enzymatic degradation and finely ground (40-60 mesh) to increase the surface area for efficient extraction.[1]
Inappropriate solvent selection.	Use a polar solvent such as 95% ethanol or methanol. The choice of solvent is critical for efficient extraction.[1]
Insufficient extraction time or agitation.	For maceration, allow at least 72 hours with occasional agitation to ensure complete extraction.[1] Consider using Soxhlet extraction for higher efficiency, but be cautious of the compound's thermolability.
Incomplete extraction.	Repeat the extraction process with fresh solvent at least two more times to maximize the yield from the plant residue.[1]

Chromatography Issues

Problem: Streaking or tailing of spots on the TLC plate.

Possible Cause	Solution
Sample overloading.	The sample applied to the TLC plate is too concentrated. Dilute the sample before spotting.
Inappropriate solvent system.	The polarity of the solvent system may not be optimal. Adjust the solvent system's polarity to achieve better separation and spot shape.
Presence of acidic or basic functional groups.	Although not the primary concern for 13-O-Acetylcorianin, if impurities with these groups are present, adding a small amount of acid (e.g., formic acid) or base (e.g., triethylamine) to the mobile phase can improve spot shape.
Compound degradation on silica.	Test the stability of your compound on silica gel. If it degrades, consider using a different stationary phase like alumina (B75360) or a deactivated silica gel.

Problem: Poor separation in column chromatography.

Possible Cause	Solution
Inappropriate solvent gradient.	Optimize the solvent gradient. A shallow gradient often provides better resolution for closely eluting compounds.
Column overloading.	Do not exceed the loading capacity of your column. This can lead to broad peaks and poor separation.
Improper column packing.	Ensure the column is packed uniformly to avoid channeling, which leads to poor separation.
Structurally similar impurities.	The crude extract may contain isomers or other closely related sesquiterpene lactones. Multiple chromatographic steps, including preparative HPLC, may be necessary for complete separation.

Problem: Low recovery from preparative HPLC.

Possible Cause	Solution
Compound instability in the mobile phase.	The compound may be degrading in the mobile phase, especially if it contains acid or base. Ensure the pH of the mobile phase is suitable for the stability of 13-O-Acetylcorianin.
Irreversible adsorption to the column.	The compound may be strongly and irreversibly binding to the stationary phase. Try a different stationary phase or modify the mobile phase.
Incorrect fraction collection.	Optimize the fraction collection parameters to ensure the entire peak is collected.
Sample precipitation in the mobile phase.	Ensure the sample is fully dissolved in the mobile phase before injection.

Compound Stability Issues

Problem: Suspected degradation of 13-O-Acetylcorianin during purification.

Possible Cause	Solution
Hydrolysis of the acetyl group.	Avoid strongly acidic or basic conditions during extraction and purification. Maintain a neutral or slightly acidic pH.
Thermal degradation.	Avoid high temperatures. When using a rotary evaporator, keep the temperature below 45°C.[1] For extraction, consider maceration at room temperature instead of heat-assisted methods like Soxhlet if thermolability is a concern.
Prolonged processing time.	Minimize the duration of the purification process to reduce the risk of degradation.

Data Presentation

Table 1: Representative Yield and Purity of a Related Compound (Corianin) at Different Purification Stages.

This data is for the closely related parent compound, corianin, and can serve as a benchmark for optimizing the purification of 13-O-Acetylcorianin.[1]

Purification Step	Stationary Phase	Mobile Phase	Purity (%)
Column Chromatography	Silica Gel (200-300 mesh)	Gradient: Petroleum Ether - Ethyl Acetate	60-70
Preparative HPLC	C18 column (10 µm)	Acetonitrile (B52724)/Water Gradient	>95

Table 2: Comparative Performance of Analytical Methods for 13-O-Acetylcorianin Quantification.

This table presents hypothetical but typical performance characteristics for the analysis of sesquiterpene lactones.

Performance Parameter	Method A: HPLC-UV	Method B: UHPLC-MS/MS
Linearity (R²)	> 0.9995	> 0.9998
Range (µg/mL)	1 - 200	0.1 - 50
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%
Precision (% RSD) - Intra-day	< 1.5%	< 1.0%
Precision (% RSD) - Inter-day	< 2.0%	< 1.8%
Limit of Detection (LOD) (µg/mL)	0.3	0.03
Limit of Quantification (LOQ) (µg/mL)	1.0	0.1
Specificity	Moderate	High
Run Time (minutes)	15	5

Experimental Protocols

Protocol 1: Crude Extraction by Maceration [1]

• Weigh the powdered plant material (e.g., 1 kg).

• Place the powder in a large, sealed glass container.

• Add 95% ethanol or methanol in a 1:10 (w/v) ratio (e.g., 10 L of solvent for 1 kg of powder).

• Allow the mixture to stand at room temperature for 72 hours with occasional agitation.

• Filter the mixture through cheesecloth and then Whatman No. 1 filter paper.

• Repeat the extraction of the plant residue two more times with fresh solvent.

• Combine all filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature below 45°C to obtain the crude extract.

Protocol 2: HPLC-UV Analysis

• Instrumentation: High-Performance Liquid Chromatography system with a UV detector.

• Column: C18 reversed-phase column (4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (A) and water (B), both containing 0.1% formic acid.

  • Gradient program: 0-10 min, 30-70% A; 10-12 min, 70-90% A; 12-15 min, return to 30% A.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a stock solution of the purified compound in methanol. Prepare calibration standards by serial dilution of the stock solution with the mobile phase.

Visualizations

Caption: Generalized workflow for the purification of 13-O-Acetylcorianin.

Caption: Logical troubleshooting flow for low yield of 13-O-Acetylcorianin.

References

• 1. Overcoming Obstacles: Troubleshooting Common Issues in Plant DNA Extraction [greenskybio.com]
• 2. bitesizebio.com [bitesizebio.com]

Technical Support Center: Optimizing NMR Data Acquisition for 13-O-Acetylcorianin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in acquiring high-quality NMR data for 13-O-Acetylcorianin, a complex sesquiterpene lactone.[1] Due to limited published experimental data for this specific compound, the following recommendations are based on best practices for structurally related natural products.[2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended sample preparation for acquiring NMR data of 13-O-Acetylcorianin?

A1: For optimal results, dissolve 5-10 mg of purified 13-O-Acetylcorianin in 0.5–0.6 mL of a high-purity deuterated solvent.[2][3] Deuterated chloroform (B151607) (CDCl₃) is a common starting solvent for sesquiterpene lactones.[2] If solubility is an issue or significant peak overlap occurs in CDCl₃, consider using deuterated acetone (B3395972) (acetone-d₆) or deuterated benzene (B151609) (benzene-d₆) to induce different chemical shifts. After dissolving, transfer the solution to a 5 mm NMR tube. The use of an internal standard like tetramethylsilane (B1202638) (TMS) is recommended for accurate chemical shift referencing (δ = 0.00 ppm).

Q2: Which NMR experiments are essential for the complete structural elucidation of 13-O-Acetylcorianin?

A2: A comprehensive suite of 1D and 2D NMR experiments is crucial for unambiguously assigning the structure of a complex molecule like 13-O-Acetylcorianin. The recommended experiments include:

• 1D ¹H NMR: To identify proton environments, multiplicities, and coupling constants.

• 1D ¹³C NMR & DEPT-135: To determine the number and types of carbon atoms (CH₃, CH₂, CH, and quaternary C).

• 2D COSY (Correlation Spectroscopy): To establish proton-proton (H-H) coupling networks.

• 2D HSQC (Heteronuclear Single Quantum Coherence): To correlate protons to their directly attached carbons.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is vital for assembling the molecular skeleton.

Q3: How can I improve a low signal-to-noise (S/N) ratio, especially for a dilute sample?

A3: A low S/N ratio can be improved by several methods. The most direct approach is to increase the number of scans (transients), as the S/N ratio increases with the square root of the number of scans. For ¹³C NMR, which is inherently less sensitive due to the low natural abundance of the ¹³C isotope, a significantly higher number of scans is typically required. If available, using a cryogenically cooled probe (CryoProbe) can dramatically enhance sensitivity, enabling data acquisition on much smaller sample quantities.

Q4: My ¹³C NMR spectrum acquisition is taking too long. Are there ways to speed it up?

A4: While ¹³C NMR experiments are inherently time-consuming, you can shorten the acquisition time by optimizing the relaxation delay (d1). A common practice is to use a shorter relaxation delay (e.g., 1-2 seconds) combined with a flip angle less than 90 degrees (e.g., 30-45 degrees). While this can impact the accuracy of integrations for quantitative analysis, it is often sufficient for structural elucidation where the primary goal is to identify the presence and chemical shift of all carbon signals. For protonated carbons, sensitivity-enhanced experiments like DEPT or INEPT are much faster and provide more intense signals than a standard ¹³C experiment in the same amount of time.

Troubleshooting Common NMR Issues

Problem 1: Peaks in the ¹H NMR spectrum are broad and poorly resolved.

• Possible Cause 1: Poor Shimming. The magnetic field is not homogeneous across the sample.

  • Solution: Re-shim the spectrometer. Use the instrument's automatic shimming routine. For manual shimming, carefully adjust the on-axis (Z1-Z5) and off-axis shims to maximize the lock signal and improve resolution.

• Possible Cause 2: Sample Concentration/Solubility. The sample may be too concentrated, leading to high viscosity, or it may not be fully dissolved.

  • Solution: Dilute your sample. If you observe suspended particles, filter the sample before re-acquiring the data.

• Possible Cause 3: Paramagnetic Impurities. The presence of paramagnetic metals can cause significant line broadening.

  • Solution: Repurify the sample. In some cases, adding a small amount of a chelating agent like EDTA can help.

Problem 2: Signals in the ¹H NMR spectrum are overlapping, making analysis difficult.

• Possible Cause: Signal Crowding. This is a common issue in complex natural products with multiple protons in similar chemical environments.

  • Solution 1: Change Solvent. Acquiring the spectrum in a different deuterated solvent (e.g., benzene-d₆ or acetone-d₆) can alter the chemical shifts of various protons, potentially resolving the overlap.

  • Solution 2: Use 2D NMR. Two-dimensional experiments are powerful tools for resolving signal overlap. An HSQC spectrum spreads proton signals across the wider ¹³C chemical shift range, while a COSY spectrum helps to trace spin-spin coupling networks even in crowded regions.

Problem 3: HMBC correlations are weak or missing for key quaternary carbons.

• Possible Cause: Incorrect Optimization of Long-Range Coupling Delay. The HMBC experiment's performance depends on the value of the long-range coupling constant (ⁿJCH) used for the evolution delay. The standard delay is often optimized for couplings of ~8 Hz.

  • Solution: Couplings through quaternary carbons or heteroatoms are often smaller (2-5 Hz). Acquire the HMBC experiment again with the delay optimized for a smaller coupling constant (e.g., 4 Hz). Increasing the number of scans will also improve the S/N for these weaker correlations.

Experimental Workflows and Protocols

A logical workflow is essential for efficient structure elucidation. The process begins with simple 1D experiments and progresses to more complex 2D experiments to build the complete molecular structure.

Caption: Figure 1: A generalized workflow for the structural elucidation of 13-O-Acetylcorianin using NMR.

If issues arise, a systematic troubleshooting approach is necessary. The following diagram illustrates a decision-making process for addressing poor signal-to-noise.

Caption: Figure 2: A decision tree for troubleshooting and improving a low signal-to-noise ratio in NMR spectra.

Detailed Experimental Protocols

High-field NMR spectrometers (500 MHz or higher) are recommended for optimal resolution and sensitivity. The following tables summarize suggested starting parameters for key experiments.

Table 1: Parameters for 1D NMR Experiments

Parameter	¹H NMR	¹³C NMR	DEPT-135
Pulse Program	zg30	zgpg30	dept135
Solvent	CDCl₃	CDCl₃	CDCl₃
Spectral Width (SW)	12-16 ppm	200-220 ppm	200-220 ppm
Acquisition Time (AQ)	2-3 s	1-2 s	1-2 s
Relaxation Delay (D1)	1-2 s	2-5 s	2 s
Number of Scans (NS)	16 - 64	1024 - 4096	256 - 1024

| Temperature | 298 K | 298 K | 298 K |

Table 2: Parameters for 2D NMR Experiments

Parameter	COSY	HSQC	HMBC
Pulse Program	cosygpprqf	hsqcedetgpsisp2.2	hmbcgplpndqf
Spectral Width (F2)	12-16 ppm	12-16 ppm	12-16 ppm
Spectral Width (F1)	12-16 ppm	200-220 ppm	200-220 ppm
Acquisition Time (AQ)	~0.25 s	~0.25 s	~0.25 s
Relaxation Delay (D1)	1.5-2 s	1.5-2 s	1.5-2 s
Number of Scans (NS)	2 - 8	4 - 16	16 - 64
¹JCH (for HSQC)	N/A	145 Hz	N/A

| ⁿJCH (for HMBC) | N/A | N/A | 8 Hz (standard), try 4 Hz for weak signals |

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Overcoming solubility issues with 13-O-Acetylcorianin in assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming solubility challenges with 13-O-Acetylcorianin in experimental assays.

Compound Information

13-O-Acetylcorianin is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities.[1][2] As with many complex organic molecules, achieving and maintaining its solubility in aqueous assay buffers can be a primary experimental hurdle. This guide offers troubleshooting strategies and detailed protocols to address these issues.

Chemical Properties:

• Molecular Formula: C₁₇H₂₀O₇[3]

• Molecular Weight: 336.3 g/mol [3]

Frequently Asked Questions (FAQs)

Q1: Why is my 13-O-Acetylcorianin not dissolving in my aqueous assay buffer?

A1: 13-O-Acetylcorianin, as a sesquiterpenoid lactone, is expected to be a hydrophobic molecule with limited solubility in water.[2] Direct dissolution in aqueous buffers is often unsuccessful. It is typically necessary to first dissolve the compound in an organic solvent to create a concentrated stock solution, which can then be diluted into the final assay medium.

Q2: What is the best organic solvent for dissolving 13-O-Acetylcorianin?

A2: While specific solubility data for 13-O-Acetylcorianin is not widely published, dimethyl sulfoxide (B87167) (DMSO) is a strong organic solvent commonly used for a wide array of organic materials and is a good starting point. Other potential solvents include ethanol (B145695), methanol, or acetone. A small-scale solvent screening is recommended to determine the optimal solvent for your specific needs.

Q3: I've dissolved 13-O-Acetylcorianin in DMSO, but it precipitates when I add it to my aqueous buffer. What should I do?

A3: Precipitation upon dilution is a common issue when the final concentration of the organic solvent is not sufficient to maintain solubility or when the compound's concentration exceeds its solubility limit in the final assay medium. To address this, you can try:

• Reducing the final concentration of 13-O-Acetylcorianin.

• Increasing the percentage of the organic co-solvent in the final assay medium, if your experimental system can tolerate it.

• Using a different co-solvent.

• Employing solubility enhancers such as non-ionic detergents (e.g., Tween® 80, Pluronic® F-68) or cyclodextrins.

Q4: Can I use heat to dissolve 13-O-Acetylcorianin?

A4: Gently warming the solution can sometimes aid in dissolution. However, excessive heat should be avoided as it may degrade the compound. If you choose to warm the solution, do so carefully and for a minimal amount of time. Always check for any changes in the appearance of the solution that might indicate degradation.

Troubleshooting Guide

This guide provides a structured approach to resolving common solubility issues encountered with 13-O-Acetylcorianin.

Problem	Possible Cause	Suggested Solution
Compound will not dissolve in the initial organic solvent.	The chosen solvent is not suitable for this compound.	Try a different organic solvent. A good starting point is DMSO, followed by ethanol or acetone.
Compound dissolves in organic solvent but precipitates upon dilution into aqueous buffer.	The compound has low solubility in the final assay buffer. The concentration of the organic co-solvent is too low in the final solution.	1. Decrease the final concentration of 13-O-Acetylcorianin. 2. Increase the final concentration of the organic co-solvent (e.g., from 0.1% to 0.5% or 1% DMSO), ensuring it is compatible with your assay. 3. Add a solubility enhancer such as a small amount of a non-ionic detergent (e.g., 0.01% Tween® 80).
The solution is cloudy or hazy after dilution.	Micro-precipitation is occurring.	1. Vortex the solution vigorously immediately after dilution. 2. Briefly sonicate the solution. 3. Filter the final solution through a 0.22 µm filter if appropriate for your application.
Inconsistent assay results.	The compound may not be fully solubilized, leading to variability in the effective concentration.	Ensure the stock solution is clear and free of precipitates before each use. Prepare fresh dilutions for each experiment.

Experimental Protocols

Protocol 1: Solvent Screening for 13-O-Acetylcorianin Stock Solution Preparation

This protocol outlines a method to identify a suitable solvent for preparing a stock solution of 13-O-Acetylcorianin.

Materials:

• 13-O-Acetylcorianin

• Dimethyl sulfoxide (DMSO)

• Ethanol (≥95%)

• Acetone

• Microcentrifuge tubes

• Vortex mixer

• Pipettes

Procedure:

• Weigh out a small, known amount of 13-O-Acetylcorianin (e.g., 1 mg) into three separate microcentrifuge tubes.

• To the first tube, add a small volume of DMSO (e.g., 100 µL) to achieve a target concentration of 10 mg/mL.

• To the second tube, add the same volume of ethanol.

• To the third tube, add the same volume of acetone.

• Vortex each tube vigorously for 1-2 minutes.

• Visually inspect each tube for complete dissolution. A clear solution indicates good solubility.

• If the compound does not fully dissolve, you can try gentle warming or brief sonication.

• Based on the results, select the solvent that provides the clearest solution at the desired concentration.

Solvent Screening Data Table:

Solvent	Target Concentration	Visual Observation (Clear, Hazy, Precipitate)	Notes
DMSO	10 mg/mL
Ethanol	10 mg/mL
Acetone	10 mg/mL

Protocol 2: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 13-O-Acetylcorianin in DMSO.

Materials:

• 13-O-Acetylcorianin (MW: 336.3 g/mol )

• Anhydrous DMSO

• Sterile microcentrifuge tube or vial

• Analytical balance

• Vortex mixer

• Pipettes

Procedure:

• Calculate the mass of 13-O-Acetylcorianin required. For 1 mL of a 10 mM solution: Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 336.3 g/mol * (1000 mg / 1 g) = 3.363 mg

• Carefully weigh out approximately 3.36 mg of 13-O-Acetylcorianin and place it into a sterile vial.

• Add 1 mL of anhydrous DMSO to the vial.

• Cap the vial tightly and vortex vigorously until the compound is completely dissolved. The solution should be clear.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Visualizations

Caption: Workflow for solubilizing 13-O-Acetylcorianin for in vitro assays.

Caption: Proposed anti-inflammatory signaling pathway of 13-O-Acetylcorianin.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 13-O-Acetylcorianin | Benchchem [benchchem.com]

Technical Support Center: Troubleshooting Broad Peaks in 1H NMR of 13-O-Acetylcorianin

This technical support guide provides researchers, scientists, and drug development professionals with a structured approach to troubleshooting broad peaks observed in the 1H NMR spectrum of 13-O-Acetylcorianin. The complex, polycyclic structure of this sesquiterpene lactone can present unique challenges in spectral acquisition and interpretation.

Frequently Asked Questions (FAQs)

Q1: Why are the peaks in my 1H NMR spectrum of 13-O-Acetylcorianin unexpectedly broad?

Broadening of NMR signals can stem from several sources, which can be broadly categorized as instrumental issues, sample-related problems, or inherent molecular dynamics.[1][2] Common causes include poor magnetic field homogeneity (shimming), high sample concentration leading to aggregation, the presence of paramagnetic impurities, or chemical exchange processes.[1][3][4]

Q2: Could the structure of 13-O-Acetylcorianin itself be the cause of the broadening?

Yes. Molecules with complex, rigid, or polycyclic structures like 13-O-Acetylcorianin can exist as multiple, slowly interconverting conformers. If the rate of this conformational exchange is on the same timescale as the NMR experiment, it can lead to significant peak broadening. This phenomenon is known as dynamic NMR.

Q3: What is "chemical exchange" and how does it cause peak broadening?

Chemical exchange refers to any process where a nucleus moves between two or more different magnetic environments. This can include conformational changes or the exchange of labile protons (like -OH) with other molecules. The effect on the spectrum depends on the rate of exchange:

• Slow Exchange: Two distinct, sharp peaks are observed, one for each environment.

• Fast Exchange: A single, sharp peak is observed at a chemical shift that is the weighted average of the two environments.

• Intermediate Exchange: When the exchange rate is comparable to the frequency difference between the two environments, a single, broad peak is observed. It is this intermediate exchange regime that is a very common cause of peak broadening.

Troubleshooting Guide

This guide follows a systematic approach, from basic experimental checks to more advanced analyses of molecular dynamics.

Step 1: Instrumental and Sample Preparation Checks

Q: How can I rule out basic instrumental or sample preparation errors?

A: Before investigating more complex causes, it is crucial to ensure the quality of your sample and the instrument setup. Poor sample preparation is a frequent cause of low-quality spectra.

• Magnetic Field Homogeneity (Shimming): Poor shimming results in an inhomogeneous magnetic field, causing all peaks in the spectrum to be broad. Re-shimming the instrument, particularly on your specific sample, can often resolve this.

• Sample Concentration: High concentrations can lead to intermolecular interactions and aggregation, which can broaden signals. Try acquiring a spectrum on a more dilute sample.

• Solubility and Purity: Ensure your sample is fully dissolved and free of particulate matter. Filter the sample into the NMR tube to remove any solids. Paramagnetic impurities (e.g., dissolved oxygen or metal ions) can cause significant broadening and should be avoided.

Step 2: Investigating Labile Proton Exchange

Q: My instrumental checks are fine. Could an exchangeable proton be the cause?

A: Yes, even trace amounts of water or residual acidic/basic impurities can catalyze the exchange of labile protons (e.g., hydroxyl groups), leading to broadening. While 13-O-Acetylcorianin does not have an -OH group, residual water in the solvent can still participate in exchange phenomena or hydrogen bonding that may affect nearby signals. A D₂O exchange experiment is a simple and effective diagnostic tool.

• D₂O Exchange: Adding a drop of deuterium (B1214612) oxide (D₂O) to the NMR sample and re-acquiring the spectrum will cause any labile proton signals to diminish or disappear, as the protons are replaced by non-signal-producing deuterium. If a broad peak disappears or sharpens, it was involved in proton exchange.

Step 3: Investigating Conformational Dynamics

Q: I've ruled out the above issues, but some peaks are still broad. What's next?

A: The issue may be intrinsic to the molecule's dynamics. Conformational exchange is a likely cause for a complex molecule like 13-O-Acetylcorianin. Variable Temperature (VT) NMR is the primary method for investigating these processes.

• Variable Temperature (VT) NMR: Acquiring spectra at different temperatures alters the rate of conformational exchange.

  • Heating the sample: Increases the exchange rate. If you are in the intermediate exchange regime, heating may push the molecule into the fast exchange regime, resulting in a single, sharp, averaged peak.

  • Cooling the sample: Decreases the exchange rate. This may slow the exchange enough to enter the slow exchange regime, where distinct, sharp peaks for each conformer can be resolved.

Data and Protocols

Summary of Troubleshooting Strategies

Potential Problem	Primary Cause	Recommended Solution(s)	Typical Parameters/Values
All Peaks are Broad	Poor Magnetic Field Homogeneity	Re-shim the spectrometer using the sample.	Lock signal should be stable and optimized.
Broad, Tailing Peaks	Incomplete Dissolution / Particulates	Filter the sample through glass wool into the NMR tube.	Sample solution should be clear and free of visible solids.
General Broadening	High Sample Concentration / Aggregation	Dilute the sample.	For ¹H NMR, aim for 5-10 mg in 0.5-0.7 mL of solvent.
Broadening of Specific Peaks	Chemical Exchange (Labile Protons)	Perform a D₂O exchange experiment.	Add 1-2 drops of D₂O, shake vigorously, and re-acquire.
Temperature-Dependent Broadening	Conformational Exchange	Perform a Variable Temperature (VT) NMR study.	Test a range from -20°C to +60°C in 10-20°C increments.
Broadening and Shifted Peaks	Paramagnetic Impurities	Use high-purity solvents; consider degassing the sample.	Avoid contact with metal spatulas if contamination is suspected.

Experimental Protocols

Protocol 1: Standard 1H NMR Sample Preparation for 13-O-Acetylcorianin

Objective: To prepare a high-quality, homogeneous sample for ¹H NMR analysis to minimize common sources of peak broadening.

Methodology:

• Weigh Sample: Accurately weigh 5-10 mg of purified 13-O-Acetylcorianin.

• Select Solvent: Choose a high-purity deuterated solvent in which the compound is readily soluble (e.g., Chloroform-d, Acetone-d₆). CDCl₃ is a common choice for sesquiterpene lactones.

• Dissolve Sample: Transfer the solid to a clean, dry vial. Add approximately 0.6-0.7 mL of the deuterated solvent. Gently vortex or swirl until the sample is completely dissolved.

• Filter Sample: Take a clean Pasteur pipette and plug a small amount of glass wool into the neck. Transfer the sample solution through this filter directly into a clean, dry 5 mm NMR tube. This removes dust and other particulates.

• Cap and Label: Cap the NMR tube securely and label it clearly. The sample is now ready for analysis.

Protocol 2: D₂O Exchange Experiment

Objective: To identify signals from exchangeable protons.

Methodology:

• Acquire Initial Spectrum: Obtain a standard ¹H NMR spectrum of the sample following Protocol 1.

• Add D₂O: Remove the NMR tube from the spectrometer. Add one drop of deuterium oxide (D₂O) to the tube.

• Mix Thoroughly: Cap the tube and shake it vigorously for 30-60 seconds to ensure thorough mixing and facilitate proton-deuterium exchange.

• Re-acquire Spectrum: Place the sample back in the spectrometer, allow the temperature to equilibrate, and acquire a new ¹H NMR spectrum using the same parameters.

• Analyze: Compare the two spectra. The disappearance or significant reduction in the intensity of a broad peak in the second spectrum confirms it was an exchangeable proton.

Visual Guides

Caption: A workflow diagram for troubleshooting broad peaks in 1H NMR.

Caption: The effect of chemical exchange rates on NMR peak shapes.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. tutorchase.com [tutorchase.com]
• 3. nmr spectroscopy - 1H NMR Broad peaks - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Enhancing Signal-to-Noise Ratio for Dilute 13-O-Acetylcorianin Samples

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for enhancing the signal-to-noise ratio (S/N) in the analysis of dilute 13-O-Acetylcorianin samples.

Troubleshooting Guides

Guide 1: Low Signal-to-Noise Ratio in NMR Analysis

Problem: The NMR spectrum of a dilute 13-O-Acetylcorianin sample shows a low signal-to-noise ratio, making it difficult to identify and characterize the compound.

Systematic Troubleshooting Workflow:

Caption: Troubleshooting workflow for low S/N in NMR.

Possible Causes and Solutions:

Cause	Solution
Insufficient Sample Concentration	While it may not be possible to increase the absolute amount of a dilute sample, using specialized NMR tubes like Shigemi tubes can effectively increase the concentration in the active volume of the NMR coil.[1]
Suboptimal Acquisition Parameters	Increase the number of scans (nt): The S/N ratio increases with the square root of the number of scans.[2] Doubling the S/N requires quadrupling the number of scans.[1] Optimize relaxation delay (d1) and pulse angle: Ensure a sufficiently long relaxation delay (typically 1-2 seconds for small molecules) to allow for full relaxation of the nuclei between pulses, preventing signal saturation.[3]
High Thermal Noise	Utilize a Cryoprobe: Cryogenically cooled probes significantly reduce thermal noise from the electronics, leading to a 3-5 fold improvement in S/N compared to room-temperature probes.[4][5] This can reduce experiment time by a factor of 9 to 25.[6]
Poor Magnetic Field Homogeneity (Shimming)	Poor shimming leads to broad peaks and lower signal height. Ensure the sample is properly positioned and perform automated or manual shimming until the lock signal is stable and narrow. Inhomogeneous samples due to suspended particles can also worsen shimming; filter the sample if necessary.[7]
Data Processing Issues	Matched Filtering (Line Broadening): Applying an exponential multiplication with a line broadening factor can improve the S/N of broad signals at the expense of resolution. Baseline Correction: A distorted baseline can obscure weak signals. Apply appropriate baseline correction algorithms after Fourier transform.[3]

Guide 2: Low Signal Intensity in LC-MS/MS Analysis

Problem: The LC-MS/MS analysis of a dilute 13-O-Acetylcorianin sample yields low signal intensity for the parent and/or fragment ions.

Systematic Troubleshooting Workflow:

Caption: Troubleshooting workflow for low LC-MS/MS signal.

Possible Causes and Solutions:

Cause	Solution
Ion Suppression	Co-eluting matrix components can interfere with the ionization of 13-O-Acetylcorianin. Improve sample preparation (e.g., solid-phase extraction) to remove interfering substances. If suppression is still an issue, diluting the sample may help, or modify the chromatography to separate the analyte from the interfering compounds.[2]
Suboptimal Ion Source Parameters	Capillary Voltage: An incorrect voltage can lead to an unstable spray or corona discharge. Optimize by infusing a standard solution and varying the voltage to find the value that gives the highest and most stable signal.[8] Nebulizer and Drying Gas: These are crucial for desolvation. Optimize the gas flow rates and temperatures for the specific mobile phase composition and flow rate. Highly aqueous mobile phases generally require higher gas flows and temperatures.[8]
Poor Chromatography	Broad or tailing peaks result in a lower peak height and thus lower intensity. Ensure the column is in good condition and appropriate for the analysis of sesquiterpenoid lactones (e.g., a C18 column). Optimize the mobile phase gradient to achieve sharper peaks.[2]
Inefficient Fragmentation	Collision Energy (CE): The CE needs to be optimized to achieve efficient fragmentation of the precursor ion into the desired product ions. Perform a ramping CE experiment on a standard solution to determine the optimal value. Precursor/Product Ion Selection: Ensure that the selected precursor and product ions are correct and provide the most intense signals.
Mobile Phase Composition	The pH and organic content of the mobile phase can significantly affect ionization efficiency. For ESI positive mode, which is common for sesquiterpene lactones, adding a small amount of formic acid (e.g., 0.1%) to the mobile phase can enhance protonation and improve signal intensity.[9]

Frequently Asked Questions (FAQs)

Q1: What is the expected S/N improvement when using a cryoprobe for NMR analysis of a dilute sample?

A1: A cryoprobe can provide a significant S/N enhancement, typically by a factor of 3 to 5 compared to a conventional room-temperature probe.[4][5][10] This translates to a reduction in experiment time by a factor of 9 to 25 for the same S/N ratio.[6]

Q2: How do Shigemi tubes improve the S/N ratio for dilute NMR samples?

A2: Shigemi tubes are designed for small sample volumes (typically 200-300 µL).[1] They have a glass plunger that is susceptibility-matched to the solvent, which displaces the solvent above the NMR coil's active region. This effectively concentrates the entire sample within the detection volume of the coil, leading to a higher effective concentration and thus an improved S/N ratio for a given amount of sample.[1]

Q3: My ¹³C NMR spectrum for 13-O-Acetylcorianin is very weak. What can I do?

A3: Due to the low natural abundance of ¹³C, obtaining a good spectrum for a dilute sample is challenging. In addition to the general S/N enhancement techniques, consider using polarization transfer experiments like DEPT (Distortionless Enhancement by Polarization Transfer). DEPT can enhance the signal of protonated carbons by a factor of up to 4. Using a cryoprobe optimized for ¹³C detection will also provide a substantial sensitivity gain.[11]

Q4: What are the key LC-MS ion source parameters to optimize for sesquiterpenoid lactones like 13-O-Acetylcorianin?

A4: For electrospray ionization (ESI) in positive mode, the most critical parameters to optimize are the capillary voltage, nebulizer gas pressure, drying gas temperature, and drying gas flow rate. The optimal values for these parameters are interdependent and also depend on the LC flow rate and mobile phase composition. A systematic optimization, often by infusing a standard solution, is recommended to find the best conditions for maximum signal intensity.[8]

Q5: Can data processing significantly improve my S/N ratio?

A5: Yes, post-acquisition data processing can improve the S/N ratio. In NMR, applying a matched filter (exponential multiplication) can enhance the S/N of broad signals, though at the cost of some resolution. In both NMR and LC-MS, various digital filtering and smoothing algorithms (e.g., moving average, Savitzky-Golay) can be applied to reduce high-frequency noise in the baseline. However, these should be used with caution as they can distort peak shapes and heights if applied too aggressively.

Quantitative Data Summary

Table 1: Comparison of NMR Probe Technologies for S/N Enhancement

Probe Type	Typical S/N Enhancement Factor (vs. Room-Temperature Probe)	Key Advantage
Room-Temperature Probe	1x (Baseline)	Standard, widely available
Cryoprobe	3x - 5x[4][5][10]	Significant reduction in thermal noise, leading to much higher sensitivity.
MicroCryoProbe™ (1.7 mm)	Delivers unmatched sensitivity for very small sample quantities (low microgram).[11]	Optimized for mass-limited samples.

Table 2: Effect of Number of Scans (nt) on NMR S/N Ratio

Increase in Number of Scans	Theoretical S/N Improvement Factor
4x	2x[1][2]
16x	4x[1][2]
64x	8x[2]

Table 3: General Starting Points for LC-MS ESI Source Parameter Optimization for Sesquiterpenoid Lactones

Parameter	Typical Range (Positive ESI)	Comment
Capillary Voltage	3000 - 5000 V	Optimize for stable spray and maximum ion current.[8]
Nebulizer Gas Pressure	30 - 50 psi	Higher flow rates may require higher pressure.[12]
Drying Gas Temperature	250 - 400 °C	Dependent on solvent composition and flow rate.[8]
Drying Gas Flow	8 - 12 L/min	Higher flow rates aid in desolvation of more aqueous mobile phases.[8]

Experimental Protocols

Protocol 1: NMR Sample Preparation and Acquisition for a Dilute 13-O-Acetylcorianin Sample

Objective: To acquire a ¹H NMR spectrum of a dilute 13-O-Acetylcorianin sample with an enhanced signal-to-noise ratio.

Materials:

• Purified 13-O-Acetylcorianin sample

• Deuterated chloroform (B151607) (CDCl₃)

• Shigemi NMR tube matched for CDCl₃

• High-field NMR spectrometer equipped with a cryoprobe

Procedure:

• Sample Dissolution: Accurately weigh the 13-O-Acetylcorianin sample and dissolve it in the minimum required volume of CDCl₃ for the Shigemi tube (typically ~250-300 µL).

• Sample Transfer to Shigemi Tube:

  • Carefully transfer the solution into the outer Shigemi tube using a long-tipped pipette.

  • Slowly insert the plunger, allowing air to escape. Ensure no air bubbles are trapped in the active sample volume.[13]

  • Adjust the plunger so that the sample is centered within the region of the NMR coil.

• NMR Spectrometer Setup:

  • Insert the Shigemi tube into the spinner and place it in the spectrometer.

  • Tune and match the probe for ¹H.

  • Lock onto the deuterium (B1214612) signal of CDCl₃.

  • Perform automated or manual shimming to achieve optimal magnetic field homogeneity.

• Acquisition Parameters:

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

  • Use a calibrated 90° pulse.

  • Set the relaxation delay (d1) to at least 5 times the longest T₁ of the signals of interest (a default of 2-5 seconds is often sufficient for small molecules).

  • Set the number of scans (nt) to a high value (e.g., 128, 256, or higher) depending on the sample concentration and desired S/N.

  • Set the acquisition time (at) to be long enough to allow the FID to decay completely (e.g., 2-4 seconds).

• Data Acquisition and Processing:

  • Acquire the FID.

  • Apply a small line broadening factor (e.g., 0.3 Hz) using exponential multiplication to improve the S/N.

  • Perform Fourier transformation, phase correction, and baseline correction.

Protocol 2: LC-MS/MS Method for the Analysis of 13-O-Acetylcorianin

Objective: To develop a sensitive LC-MS/MS method for the detection and quantification of 13-O-Acetylcorianin.

Instrumentation and Materials:

• HPLC or UPLC system coupled to a triple quadrupole or Q-TOF mass spectrometer with an ESI source.

• C18 analytical column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile (B52724).

• 13-O-Acetylcorianin standard.

Procedure:

• Standard Preparation: Prepare a stock solution of 13-O-Acetylcorianin in methanol (B129727) or acetonitrile and perform serial dilutions to create calibration standards.

• LC Method:

  • Column Temperature: 40 °C.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Gradient Elution:

    • Start at 10% B, hold for 1 min.

    • Linear gradient to 95% B over 8 min.

    • Hold at 95% B for 2 min.

    • Return to 10% B in 0.1 min and re-equilibrate for 3 min.

• MS/MS Method (Positive ESI Mode):

  • Source Parameter Optimization: Infuse a standard solution of 13-O-Acetylcorianin (e.g., 100 ng/mL in 50:50 A:B) directly into the MS source. Systematically optimize the capillary voltage, nebulizer pressure, drying gas temperature, and drying gas flow to maximize the signal of the protonated molecule [M+H]⁺.

  • Precursor Ion Selection: In a full scan or Q1 scan, identify the m/z of the protonated molecule of 13-O-Acetylcorianin.

  • Fragmentation and Product Ion Selection: Perform a product ion scan on the selected precursor ion. Optimize the collision energy to produce stable and intense fragment ions. Select 2-3 of the most intense and specific fragment ions for Multiple Reaction Monitoring (MRM).

• Sample Analysis:

  • Prepare the sample by extracting with a suitable solvent (e.g., methanol or ethyl acetate) and filtering.

  • Inject the sample and standards onto the LC-MS/MS system.

  • Acquire data in MRM mode using the optimized parameters.

• Data Analysis:

  • Integrate the peak areas for the selected MRM transitions.

  • Generate a calibration curve from the standards and quantify the amount of 13-O-Acetylcorianin in the sample.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. University of Ottawa NMR Facility Blog: Thermal Noise in NMR Data [u-of-o-nmr-facility.blogspot.com]
• 5. Improving NMR Through Advanced Cryoprobe Technology [eureka.patsnap.com]
• 6. creative-biostructure.com [creative-biostructure.com]
• 7. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 8. benchchem.com [benchchem.com]
• 9. Separation and quantitative determination of sesquiterpene lactones in Lindera aggregata (wu-yao) by ultra-performance LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cryogenic Probes | Technology | Manufacturer | Bruker [bruker.com]
• 11. DOT | Graphviz [graphviz.org]
• 12. agilent.com [agilent.com]
• 13. Simultaneous determination of sesquiterpene lactones isoalantolactone and alantolactone isomers in rat plasma by liquid chromatography with tandem mass spectrometry: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Mass Spectrometry Data for 13-O-Acetylcorianin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting the complex fragmentation patterns observed in the mass spectrometry (MS) of 13-O-Acetylcorianin.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular weight of 13-O-Acetylcorianin and how can I confirm it using MS?

A1: The molecular formula for 13-O-Acetylcorianin is C₁₇H₂₀O₇. The expected exact mass can be calculated and compared with the measured mass from a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to confirm the elemental composition.[1] The monoisotopic mass is 336.1209 g/mol . In a full scan MS experiment, you should look for the protonated molecule [M+H]⁺ at m/z 337.1287, the sodiated adduct [M+Na]⁺ at m/z 359.1108, or the potassiated adduct [M+K]⁺ at m/z 375.0847.

Q2: I am not observing the molecular ion peak. What could be the reason?

A2: The molecular ion (M⁺) in electron ionization (EI) or the pseudomolecular ion ([M+H]⁺) in soft ionization techniques like electrospray ionization (ESI) can sometimes be of very low abundance or absent. This can be due to:

• High internal energy: The molecule may be fragmenting immediately upon ionization. Try using a softer ionization technique or reducing the energy in the ion source.

• In-source fragmentation: For ESI, consider optimizing the cone voltage or capillary voltage to minimize fragmentation within the ion source.

• Sample degradation: The compound may be unstable under the experimental conditions. Ensure proper sample handling and storage.

Q3: What are the expected major fragmentation pathways for 13-O-Acetylcorianin?

A3: While direct experimental data for 13-O-Acetylcorianin is limited, based on the fragmentation of similar sesquiterpene lactones, the following neutral losses are expected under collision-induced dissociation (CID) in MS/MS experiments:

• Loss of the acetyl group: A neutral loss of 42 Da (CH₂=C=O, ketene) or 60 Da (CH₃COOH, acetic acid) from the C-13 position is a primary fragmentation.[2][3]

• Loss of water: A neutral loss of 18 Da (H₂O) is common for molecules containing hydroxyl groups.

• Loss of carbon monoxide: A neutral loss of 28 Da (CO) from the lactone ring is a characteristic fragmentation for many lactones.[4]

• Cleavage of the lactone ring: This can lead to a variety of fragment ions.

Q4: How can I differentiate between isomeric compounds using MS?

A4: Differentiating isomers can be challenging but is often achievable by:

• Tandem MS (MS/MS): Isomers frequently exhibit different fragmentation patterns and relative abundances of fragment ions.

• Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS): This technique separates ions based on their size and shape (collision cross-section) in addition to their mass-to-charge ratio, often allowing for the separation of isomers.

• Chromatographic separation: Coupling liquid chromatography (LC) or gas chromatography (GC) to the mass spectrometer is the most common method to separate isomers before MS analysis.

Troubleshooting Guides

This section provides solutions to common problems encountered during the MS analysis of 13-O-Acetylcorianin.

Problem	Possible Cause(s)	Suggested Solution(s)
Poor signal intensity or no signal	Low sample concentration.	Increase the concentration of the sample solution.
Inefficient ionization.	Optimize ionization source parameters (e.g., spray voltage, gas flow rates, temperature). Try a different ionization method (e.g., APCI if ESI is not working well).
Sample degradation.	Prepare fresh sample solutions. Ensure the solvent is compatible and pure.
Complex and uninterpretable spectrum	Presence of impurities or contaminants.	Purify the sample using techniques like HPLC or preparative TLC.[5] Use high-purity solvents and clean sample vials.
In-source fragmentation.	Reduce the energy in the ion source (e.g., lower cone voltage in ESI).
Background noise.	Run a blank (solvent only) to identify background ions and subtract them from the sample spectrum.
Non-reproducible results	Inconsistent instrument parameters.	Ensure all instrument settings are identical between runs. Regularly calibrate the mass spectrometer.
Sample variability.	Ensure consistent sample preparation procedures.
Fragment ions do not match expected values	Incorrect precursor ion selection.	Verify that the correct m/z value for the precursor ion ([M+H]⁺, [M+Na]⁺, etc.) is selected for MS/MS.
Complex fragmentation rearrangements.	Sesquiterpene lactones can undergo complex rearrangements. Consult literature on similar compounds and consider theoretical fragmentation software to aid in interpretation.
Instrument calibration issue.	Recalibrate the mass spectrometer across the desired mass range.

Experimental Protocols

Sample Preparation

• Stock Solution: Prepare a stock solution of 13-O-Acetylcorianin at a concentration of 1 mg/mL in a suitable solvent such as methanol (B129727) or acetonitrile.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL with the solvent system used for MS analysis (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion ESI).

Mass Spectrometry Analysis

• Instrumentation: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap instrument is recommended for accurate mass measurements.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is a common choice for this class of compounds.

• Data Acquisition:

  • Full Scan MS: Acquire data in full scan mode over a mass range of m/z 100-1000 to detect the molecular ion and other adducts.

  • Tandem MS (MS/MS): Select the precursor ion of interest (e.g., [M+H]⁺) and subject it to collision-induced dissociation (CID) to obtain fragment ions. The collision energy should be optimized to produce a rich fragmentation spectrum.

Data Presentation

Table 1: Predicted m/z values for 13-O-Acetylcorianin and its major expected fragments.

Ion	Formula	Predicted m/z	Interpretation
[M+H]⁺	C₁₇H₂₁O₇⁺	337.1287	Protonated molecule
[M+Na]⁺	C₁₇H₂₀O₇Na⁺	359.1108	Sodiated adduct
[M+H-H₂O]⁺	C₁₇H₁₉O₆⁺	319.1182	Loss of water
[M+H-CH₂CO]⁺	C₁₅H₁₉O₆⁺	295.1182	Loss of ketene
[M+H-CH₃COOH]⁺	C₁₅H₁₇O₅⁺	277.1076	Loss of acetic acid
[M+H-CH₃COOH-CO]⁺	C₁₄H₁₇O₄⁺	249.1127	Loss of acetic acid and carbon monoxide

Visualizations

Caption: Proposed fragmentation pathway for 13-O-Acetylcorianin in positive ion MS/MS.

Caption: General experimental workflow for MS analysis of 13-O-Acetylcorianin.

Caption: Troubleshooting logic for poor MS signal intensity.

References

• 1. benchchem.com [benchchem.com]
• 2. Analysis and fragmentation mechanisms of hirsutinolide-type sesquiterpene lactones by ultra-high-performance liquid chromatography/electrospray ionization linear ion trap Orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: 13-O-Acetylcorianin Cytotoxicity Testing

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the cytotoxic properties of 13-O-Acetylcorianin. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Disclaimer: Direct scientific literature on the biological activity of 13-O-Acetylcorianin is limited.[1][2] This guide provides recommendations based on the inferred potential activities from its parent compound, corianin, and the broader class of acetylated sesquiterpene lactones.[1] The proposed experimental protocols and signaling pathways are predictive and intended to guide future research.[1]

Frequently Asked Questions (FAQs)

Q1: What is 13-O-Acetylcorianin and what is its hypothesized mechanism of action?

13-O-Acetylcorianin is an acetylated derivative of corianin, a sesquiterpene lactone.[1] Sesquiterpene lactones are a large group of naturally occurring compounds known for their diverse biological activities, including anticancer effects.[1] The primary hypothesized mechanism of action for the anticancer activity of compounds like 13-O-Acetylcorianin involves the induction of apoptosis (programmed cell death).[1][3] This is thought to be achieved by targeting key signaling molecules and pathways.[3]

Q2: Which cell lines are recommended for initial cytotoxicity screening of 13-O-Acetylcorianin?

Based on the known activities of related sesquiterpene lactones, a panel of cancer cell lines is recommended for initial screening to determine the cytotoxic effects of 13-O-Acetylcorianin.[1] The choice of cell line should be guided by the specific research objectives.[4]

Recommended Human Cancer Cell Lines for Screening:

Cancer Type	Recommended Cell Line	Rationale
Breast Cancer	MCF-7	Commonly used and well-characterized for anticancer drug screening.[1]
Lung Cancer	A549	A standard model for non-small cell lung cancer.[1]
Colon Cancer	HCT116	A well-established model for colorectal cancer studies.[1]
Oral Cancer	Ca9-22	Shown to be susceptible to a related marine cytotoxic product.[5]

It is also advisable to include a normal (non-cancerous) cell line to assess the selectivity of the cytotoxic effect.[4][6] For example, human fibroblast cell lines are frequently used in cytotoxicity testing.[4]

Q3: What are the key signaling pathways potentially modulated by 13-O-Acetylcorianin?

Based on its structural class, 13-O-Acetylcorianin is hypothesized to modulate signaling pathways critical for cancer cell survival and proliferation.[1][3]

• NF-κB Signaling: Many sesquiterpene lactones are known to inhibit the NF-κB pathway, a key regulator of inflammation, cell survival, and immunity.[1][3] Dysregulation of this pathway is a hallmark of many cancers.[3]

• PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival. Its inhibition is a key strategy in cancer treatment, and sesquiterpene lactones have been implicated in its modulation.[3]

• Mitochondrial Apoptosis Pathway: 13-O-Acetylcorianin may induce apoptosis by disrupting the mitochondrial membrane potential, leading to the release of pro-apoptotic factors and the activation of caspases.[3]

Experimental Protocols & Methodologies

A detailed protocol for assessing the cytotoxic effect of 13-O-Acetylcorianin on a chosen cell line is provided below.

Protocol: MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.[2][7]

Materials:

• Selected cancer cell line(s)

• Complete culture medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• 96-well plates

• 13-O-Acetylcorianin

• Dimethyl sulfoxide (B87167) (DMSO)

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of complete medium.[1]

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[8]

• Compound Treatment:

  • Prepare a stock solution of 13-O-Acetylcorianin in DMSO.

  • Perform serial dilutions to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).[1]

  • Treat the cells with the various concentrations of 13-O-Acetylcorianin.

  • Include a vehicle control (cells treated with the same concentration of DMSO used for the highest compound concentration, typically <0.5%).[8]

  • Include an untreated control (cells with medium only).

  • Incubate for 24, 48, and 72 hours.[1]

• MTT Assay:

  • After the incubation period, add 20 µL of MTT reagent to each well.[9]

  • Incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.[9]

  • Carefully remove the medium.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[9]

  • Read the absorbance at 570 nm using a microplate reader.[7]

• Data Analysis:

  • Correct for background by subtracting the absorbance of a blank well (medium and MTT reagent only).

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

  • The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.

Troubleshooting Guides

Issue 1: High Variability in Absorbance Readings Between Replicate Wells

Possible Cause	Troubleshooting Tip
Uneven Cell Seeding	Ensure a homogenous single-cell suspension before seeding. After seeding, visually inspect the plate under a microscope to confirm even cell distribution.[8]
Pipetting Errors	Use calibrated pipettes and handle the cell suspension gently to avoid cell damage.[10]
Edge Effects	To minimize evaporation from the outer wells of the plate, which can affect cell growth, fill these wells with sterile water or PBS and do not use them for experimental samples.[8][11]
Bubbles in Wells	Bubbles can interfere with absorbance readings. Ensure there are no bubbles in the wells before reading the plate.[10]

Issue 2: Low Absorbance Values Across the Entire Plate

Possible Cause	Troubleshooting Tip
Low Cell Density	The initial number of cells seeded may be too low. Optimize the cell seeding density for your specific cell line and assay duration.[10]
Cell Culture Health	Ensure that the cells are healthy and in the logarithmic growth phase before seeding. Check for signs of contamination.
Incorrect Wavelength	Verify that the correct wavelength is being used for reading the absorbance of the formazan product.

Issue 3: Unexpected Cytotoxicity in Vehicle Control

Possible Cause	Troubleshooting Tip
Solvent Toxicity	The concentration of the solvent (e.g., DMSO) may be too high. Ensure the final solvent concentration is below the toxic threshold for your cell line (typically <0.5% for DMSO).[8]
Contamination	Check the cell culture and reagents for microbial contamination (e.g., mycoplasma).[12]

Visualizations

Hypothesized Signaling Pathways of 13-O-Acetylcorianin

Caption: Proposed anticancer signaling pathway of 13-O-Acetylcorianin.

Experimental Workflow for Cytotoxicity Testing

Caption: General experimental workflow for assessing cytotoxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cytostatic and Cytotoxic Natural Products against Cancer Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Assessment of cytotoxicity of leaf extracts of Andrographis paniculata and Aspilia africana on murine cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 11. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Optimizing dosage for in vitro studies with 13-O-Acetylcorianin

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing the dosage of 13-O-Acetylcorianin in in vitro studies. It includes frequently asked questions (FAQs), troubleshooting guides, experimental protocols, and key data presented in a clear and accessible format.

Frequently Asked Questions (FAQs)

Q1: What is the expected biological activity of 13-O-Acetylcorianin?

Direct scientific literature on the biological activity of 13-O-Acetylcorianin is limited. However, based on its structural class (sesquiterpene lactone) and its parent compound, corianin, it is hypothesized to possess anticancer, anti-inflammatory, and neuroprotective properties.[1][2] The presence of an acetyl group may enhance its bioavailability and therapeutic efficacy compared to its parent compound.[1][2]

Q2: What is the proposed mechanism of action for 13-O-Acetylcorianin?

The potential anticancer effects are thought to involve the induction of apoptosis through the inhibition of pro-survival signaling pathways such as NF-κB and PI3K/Akt/mTOR, and the inhibition of oncogenic K-Ras.[1][3] Its anti-inflammatory effects are likely mediated by the inhibition of the NF-κB signaling cascade, a key regulator of inflammatory responses.[1]

Q3: What is a good starting concentration range for my in vitro experiments?

A common practice for compounds with unknown efficacy is to perform a dose-ranging study using a wide gradient of concentrations, for example, from nanomolar to millimolar ranges (e.g., 1 nM, 10 nM, 100 nM, 1 µM, 10 µM, 100 µM).[4][5] For 13-O-Acetylcorianin, cytotoxic effects have been reported in the micromolar range.[3] Therefore, starting with a range from 0.1 µM to 100 µM is a reasonable approach for initial cytotoxicity screening.[1]

Q4: How can I improve the solubility of 13-O-Acetylcorianin in my culture medium?

Poor solubility is a common issue with lipophilic natural products.[6] To improve solubility, consider the following:

• Use of a suitable solvent: Dimethyl sulfoxide (B87167) (DMSO) is a common choice for dissolving lipophilic compounds for in vitro studies. Prepare a concentrated stock solution in DMSO and then dilute it in the culture medium to the final desired concentration. Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• Sonication or vortexing: Gentle sonication or vortexing of the stock solution can aid in dissolution.[6]

• Filtration: After dissolution, you can filter the solution to remove any remaining particulates. However, be aware that this might remove some of the active compound if it is not fully dissolved.[6]

Troubleshooting Guide

This guide addresses common issues encountered when determining the optimal dosage of 13-O-Acetylcorianin in in vitro studies.

Issue	Possible Cause(s)	Troubleshooting Steps
No observable effect at expected concentrations	1. Compound instability: The compound may have degraded during storage or handling.[7] 2. Poor solubility: The compound may not be fully dissolved in the culture medium, leading to a lower effective concentration.[6][7] 3. Incorrect dosage range: The effective concentration may be outside the tested range.[7] 4. Cell line resistance: The chosen cell line may be resistant to the compound's effects.	1. Verify compound integrity: Use a fresh sample of the compound. Ensure proper storage conditions (cool, dry, and dark). 2. Improve solubility: Refer to the solubility tips in the FAQ section. Visually inspect for any precipitation in the culture wells.[7] 3. Expand concentration range: Test a broader range of concentrations, including higher doses.[7] 4. Use multiple cell lines: Test the compound on a panel of different cell lines to identify sensitive ones.[1]
High variability between replicate wells	1. Inconsistent cell seeding: Uneven cell distribution in the plate can lead to variable results.[8] 2. Inaccurate pipetting: Errors in pipetting the compound or reagents. 3. Edge effects: Evaporation from wells on the edge of the plate can concentrate the compound and affect cell growth.	1. Ensure uniform cell suspension: Thoroughly mix the cell suspension before and during plating. 2. Calibrate pipettes: Regularly check and calibrate your pipettes. 3. Minimize edge effects: Avoid using the outermost wells of the plate for experiments or fill them with sterile media or PBS.
Unexpected bell-shaped dose-response curve	1. Compound precipitation at high concentrations: The compound may be precipitating out of solution at higher doses, reducing its effective concentration.[6] 2. Off-target effects: At high concentrations, the compound may have secondary effects that counteract its primary mode of action.	1. Check for precipitation: Visually inspect the wells with high concentrations for any precipitate under a microscope.[6] Consider using a different solvent or a lower concentration range. 2. Investigate mechanism: If solubility is not the issue, further mechanistic studies may be required to understand the observed effect.
False-positive results in cytotoxicity assays (e.g., MTT)	1. Direct reduction of assay reagent: Some natural products can directly reduce the MTT reagent, leading to a false signal of cell viability.[6] 2. Color interference: If the compound is colored, it can interfere with the absorbance reading.[6]	1. Include "compound-only" controls: Set up wells with the compound and media but without cells to measure any direct effect on the assay reagent. Subtract this background reading from your experimental values.[6] 2. Use an alternative assay: Consider using a different cytotoxicity assay that is less prone to interference, such as an LDH release assay or a fluorescence-based assay (e.g., Resazurin).[6][9]

Quantitative Data Summary

The following tables summarize the available quantitative data for the biological activity of 13-O-Acetylcorianin. It is important to note that this data is limited and further studies are needed for a comprehensive profile.

Table 1: Cytotoxicity and Inhibitory Concentrations

Parameter	Cell Line	Value	Reference
Cytotoxicity (ED₅₀)	HT-29 (Human Colon Cancer)	0.16 µM	[3]
NF-κB Inhibition (IC₅₀)	-	7.1 µM	[3]
K-Ras Inhibition (IC₅₀)	-	7.7 µM	[3]

Experimental Protocols

Protocol 1: Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (IC₅₀) of 13-O-Acetylcorianin on a chosen cell line.[1][2][9]

Materials:

• 13-O-Acetylcorianin

• Human cancer cell lines (e.g., MCF-7, A549, HCT116)[1]

• Appropriate cell culture medium with 10% fetal bovine serum and 1% penicillin-streptomycin[1]

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[9]

• DMSO[9]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ cells per well and allow them to adhere overnight.[1]

• Compound Treatment: Prepare a serial dilution of 13-O-Acetylcorianin in culture medium. Treat the cells with various concentrations (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours.[1] Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[9]

• Formazan (B1609692) Solubilization: Add 100 µL of DMSO to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. Determine the IC₅₀ value by plotting cell viability against the logarithm of the compound concentration.[9]

Protocol 2: NF-κB Inhibition Assay (Luciferase Reporter Assay)

This protocol is to assess the inhibitory effect of 13-O-Acetylcorianin on the NF-κB signaling pathway.[1]

Materials:

• 13-O-Acetylcorianin

• A stable cell line expressing an NF-κB-driven luciferase reporter gene (e.g., HEK293-NF-κB-luc)[1]

• Tumor necrosis factor-alpha (TNF-α)[1]

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed the cells in a 96-well plate and treat with various concentrations of 13-O-Acetylcorianin for 1 hour.[1]

• Stimulation: Stimulate the cells with TNF-α (10 ng/mL) for 6 hours to activate the NF-κB pathway.[1]

• Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions.[1]

• Data Analysis: Normalize the luciferase activity to a control and calculate the percentage of inhibition for each concentration of 13-O-Acetylcorianin.

Visualizations

Signaling Pathways and Workflows

Caption: Proposed anticancer signaling pathway of 13-O-Acetylcorianin.

Caption: General workflow for optimizing in vitro dosage.

Caption: Troubleshooting workflow for unexpectedly high cell viability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. sorger.med.harvard.edu [sorger.med.harvard.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Minimizing degradation of 13-O-Acetylcorianin during experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals to minimize the degradation of 13-O-Acetylcorianin during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 13-O-Acetylcorianin and why is its stability a concern?

A1: 13-O-Acetylcorianin is a sesquiterpene lactone, a class of naturally occurring compounds with a wide range of biological activities.[1][2][3] Their therapeutic potential is often linked to their complex chemical structures, which can be susceptible to degradation under various experimental conditions. Ensuring the stability of 13-O-Acetylcorianin is crucial for obtaining accurate and reproducible experimental results, as degradation can lead to a loss of biological activity and the formation of unknown byproducts.

Q2: What are the primary factors that can cause the degradation of 13-O-Acetylcorianin?

A2: The primary factors that can lead to the degradation of sesquiterpene lactones like 13-O-Acetylcorianin include pH, temperature, and exposure to light.[4][5] The presence of the acetyl group and the lactone ring in its structure makes it susceptible to hydrolysis, particularly under neutral to alkaline conditions.

Q3: How can I detect the degradation of 13-O-Acetylcorianin in my samples?

A3: Degradation can be detected and monitored using analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS). These methods allow for the separation and quantification of the intact 13-O-Acetylcorianin and its degradation products. The appearance of new peaks or a decrease in the peak area of the parent compound in the chromatogram are indicative of degradation.

Q4: What are the likely degradation products of 13-O-Acetylcorianin?

A4: Based on the structure of 13-O-Acetylcorianin and studies on similar sesquiterpene lactones, the primary degradation pathway is likely the hydrolysis of the 13-O-acetyl group, which would yield the corresponding alcohol, corianin. Other potential degradation pathways may involve the opening of the lactone ring, particularly under basic conditions.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Loss of compound activity or inconsistent results.	Degradation of 13-O-Acetylcorianin due to inappropriate storage or handling.	- Store the compound in a cool, dark, and dry place. For long-term storage, keep at -20°C or below. - Prepare solutions fresh for each experiment. - Minimize the exposure of the compound and its solutions to light and elevated temperatures.
Appearance of unexpected peaks in HPLC/LC-MS analysis.	Degradation has occurred.	- Check the pH of your solutions: Sesquiterpene lactones with side chains can be unstable at neutral to alkaline pH. Maintain a slightly acidic pH (e.g., pH 5.5) if compatible with your experimental setup. - Control the temperature: Avoid high temperatures during sample preparation and analysis. - Protect from light: Use amber vials or cover your containers with aluminum foil to prevent photodegradation.
Poor recovery of the compound after extraction or purification.	Degradation during the experimental procedure.	- Use mild extraction and purification techniques. - Avoid prolonged exposure to solvents, especially those that may be reactive (e.g., ethanol (B145695) can form adducts with some sesquiterpene lactones). - Work at lower temperatures whenever possible.
Variability between different batches of the compound.	Potential degradation of older batches.	- Always re-analyze older batches of 13-O-Acetylcorianin to confirm purity before use. - Follow strict storage protocols to ensure the long-term stability of all batches.

Data Presentation

The following tables summarize the stability of sesquiterpene lactones under different conditions, providing a general guideline for handling 13-O-Acetylcorianin.

Table 1: Effect of pH and Temperature on the Stability of Sesquiterpene Lactones

Compound Type	pH	Temperature (°C)	Observation	Reference
Sesquiterpene lactones with side chains	5.5	25 and 37	Stable
Sesquiterpene lactones with side chains	7.4	37	Loss of side chain
Sesquiterpene lactones without side chains	5.5 and 7.4	25 and 37	Stable

Table 2: Effect of Temperature on the Content of Sesquiterpene Lactones in Arnica Tincture (Storage for 3 years)

Storage Temperature (°C)	Decrease in Sesquiterpene Lactone Content (%)	Reference
+4	13
+25	32
+30	37

Table 3: Photodegradation Kinetics of Lactucin (a Sesquiterpene Lactone)

Parameter	Value	Conditions	Reference
Kinetics	Pseudo-first-order	UV irradiation (366 nm)
Half-life (t½)	~45 minutes	UV irradiation (366 nm)
Rate Constant (k)	2.6 ± 0.4 × 10⁻⁴ s⁻¹	UV irradiation (366 nm)

Experimental Protocols

Protocol 1: General Guidelines for Handling and Storage of 13-O-Acetylcorianin

• Storage of Solid Compound: Store solid 13-O-Acetylcorianin in a tightly sealed container at -20°C or below, protected from light and moisture.

• Solvent Selection: For preparing stock solutions, use high-purity, anhydrous solvents such as dimethyl sulfoxide (B87167) (DMSO) or ethanol. Be aware that prolonged storage in ethanol may lead to the formation of ethoxy adducts for some sesquiterpene lactones.

• Solution Preparation:

  • Allow the solid compound to equilibrate to room temperature before opening the container to prevent condensation.

  • Prepare solutions fresh for each experiment whenever possible.

  • If a stock solution needs to be prepared, dissolve the compound in the chosen solvent and store in small aliquots at -20°C or -80°C in amber vials with tightly sealed caps.

• Experimental Conditions:

  • Maintain the pH of aqueous solutions in the slightly acidic range (pH 5.5-6.5) to minimize hydrolysis, if the experimental design allows.

  • Protect all solutions containing 13-O-Acetylcorianin from direct light by using amber glassware or by wrapping containers with aluminum foil.

  • Avoid exposing the compound to temperatures above 37°C for extended periods.

Protocol 2: HPLC Method for Monitoring the Stability of 13-O-Acetylcorianin

This protocol provides a general starting point for developing an HPLC method to assess the stability of 13-O-Acetylcorianin. Optimization will be required for specific applications.

• Instrumentation:

  • High-Performance Liquid Chromatograph with a UV detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid or acetic acid to maintain an acidic pH).

    • Example Gradient: Start with 30% acetonitrile and increase to 80% acetonitrile over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Monitor at a wavelength where 13-O-Acetylcorianin has significant absorbance (e.g., 210-230 nm).

  • Column Temperature: 25-30°C.

• Sample Preparation:

  • Dilute a known concentration of 13-O-Acetylcorianin in the initial mobile phase composition.

  • For forced degradation studies, subject the compound to stress conditions (e.g., heat, acid, base, oxidation, light) and then dilute the sample for analysis.

• Analysis:

  • Inject the prepared sample into the HPLC system.

  • Monitor the chromatogram for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

  • The percentage of degradation can be calculated by comparing the peak area of 13-O-Acetylcorianin in the stressed sample to that of an unstressed control sample.

Visualizations

Caption: Potential degradation pathways of 13-O-Acetylcorianin.

Caption: Workflow for assessing the stability of 13-O-Acetylcorianin.

References

• 1. Sesquiterpenoids Lactones: Benefits to Plants and People - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Recent Advances on Cytotoxic Sesquiterpene Lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chimia.ch [chimia.ch]

Reference Data & Comparative Studies

A Comparative Guide to 13-O-Acetylcorianin and Other GABA Receptor Antagonists for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between various GABA receptor antagonists is critical for designing targeted experiments and developing novel therapeutics. This guide provides an objective comparison of 13-O-Acetylcorianin with other well-established GABA receptor antagonists, supported by available experimental data and detailed methodologies.

Overview of GABA Receptor Antagonism

The γ-aminobutyric acid (GABA) system is the primary inhibitory network in the central nervous system. GABA-A receptors, a major subclass of GABA receptors, are ligand-gated ion channels that, upon activation by GABA, permit an influx of chloride ions, leading to hyperpolarization of the neuron and subsequent inhibition of signal transmission.[1][2][3] GABA receptor antagonists are compounds that bind to these receptors but prevent their activation by GABA, thereby blocking inhibition and often producing stimulant and convulsant effects.[2][4] These antagonists are indispensable tools for dissecting the role of GABAergic signaling in health and disease.

Antagonists can be broadly categorized based on their mechanism of action:

• Competitive Antagonists: These agents bind to the same site as GABA (the orthosteric site) and directly compete with it, preventing receptor activation. Examples include bicuculline (B1666979) and gabazine.

• Non-competitive Antagonists: These molecules bind to a different site on the receptor (an allosteric site) to prevent its function, regardless of whether GABA is bound. Picrotoxin (B1677862) is a classic example, acting within the ion channel pore.

• Allosteric Modulators: While not always strictly antagonists, some compounds bind to distinct allosteric sites to modulate the receptor's response to GABA. Flumazenil, for instance, is a well-known antagonist at the benzodiazepine (B76468) binding site.

13-O-Acetylcorianin: A Picrotoxane Sesquiterpenoid

Scientific literature directly detailing the biological activity of 13-O-Acetylcorianin is limited. However, based on its chemical structure as a sesquiterpene lactone and its relation to corianin, it is classified within the picrotoxane family of GABA receptor antagonists. Compounds in this class are known to be non-competitive antagonists that act at the picrotoxin binding site within the chloride ion channel of the GABA-A receptor.

Comparative Performance Data

The following table summarizes key quantitative data for 13-O-Acetylcorianin and other prominent GABA receptor antagonists. It is important to note that direct comparative studies involving 13-O-Acetylcorianin are not widely available, and its data is inferred from related compounds.

Compound	Class	Target Site	Binding Affinity (K_i)	Functional Potency (IC_50)
13-O-Acetylcorianin	Sesquiterpenoid Lactone	Picrotoxin Site (inferred)	Data not available	Data not available
Picrotoxin	Sesquiterpenoid	Picrotoxin Site	~30 µM	0.8 µM
Bicuculline	Phthalide-isoquinoline	GABA Binding Site	Data varies	1.7 - 3.3 µM
Gabazine (SR-95531)	Pyridazinyl-GABA derivative	GABA Binding Site	74-150 nM	~0.2 µM
Flumazenil	Benzodiazepine	Benzodiazepine Site	~1 nM	N/A (antagonist)

Key Experimental Protocols

The characterization of GABA receptor antagonists relies on a combination of binding and functional assays.

Radioligand Binding Assay

Objective: To determine the binding affinity (K_i) of a compound for a specific receptor site.

Methodology:

• Membrane Preparation: Synaptosomal membranes are prepared from rodent brain tissue (e.g., cortex or cerebellum) or from cell lines expressing specific GABA-A receptor subtypes.

• Assay Incubation: Membranes are incubated with a specific radioligand (e.g., [³H]-muscimol for the GABA site, [³H]-flunitrazepam for the benzodiazepine site, or [³⁵S]-TBPS for the picrotoxin site) and a range of concentrations of the unlabeled test compound (the antagonist).

• Separation: The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC_50) is determined. The K_i is then calculated using the Cheng-Prusoff equation: K_i = IC_50 / (1 + [L]/K_d), where [L] is the concentration of the radioligand and K_d is its dissociation constant.

References

• 1. What is the mechanism of Flumazenil? [synapse.patsnap.com]
• 2. What are GABAA receptor antagonists and how do they work? [synapse.patsnap.com]
• 3. GABAA receptor - Wikipedia [en.wikipedia.org]
• 4. GABA receptor antagonist - Wikipedia [en.wikipedia.org]

Validating the Anticancer Mechanism of 13-O-Acetylcorianin: A Comparative Guide

A Comparative Analysis of 13-O-Acetylcorianin and Other Anticancer Agents

Introduction

13-O-Acetylcorianin, a sesquiterpene lactone also identified as 13-acetoxyrolandrolide, is a natural compound isolated from flora of the Asteraceae family, such as Rolandra fruticosa.[1] Emerging research has highlighted its potential as a potent anticancer agent. This guide provides a comprehensive overview of the anticancer mechanism of 13-O-Acetylcorianin, alongside a comparative analysis with other agents where applicable, to assist researchers, scientists, and drug development professionals in validating its therapeutic potential. It is important to note that while the mechanism of 13-O-Acetylcorianin is being elucidated, direct comparative quantitative data with other agents is still emerging in the scientific literature.

Mechanism of Action of 13-O-Acetylcorianin

The primary anticancer activity of 13-O-Acetylcorianin is centered on the induction of programmed cell death, or apoptosis, through the mitochondrial intrinsic pathway.[1] This is achieved by its influence on key signaling molecules and pathways that are often dysregulated in cancer.

Key Cellular Targets and Pathways:

• NF-κB Signaling Inhibition: 13-O-Acetylcorianin is a potent inhibitor of the nuclear factor kappa B (NF-κB) transcription factor.[1] NF-κB is a pivotal regulator of cell survival, inflammation, and immunity, and its aberrant activation is a hallmark of many cancers.[1]

• K-Ras Signaling Inhibition: The compound has been shown to inhibit the oncogenic Kirsten rat sarcoma viral oncogene homolog (K-Ras).[1] K-Ras is a frequently mutated proto-oncogene in various human cancers, making its inhibition a significant goal in cancer therapy.[1] The inhibition of K-Ras by 13-O-Acetylcorianin is believed to lead to the downstream inhibition of IKKβ, which in turn suppresses NF-κB activation.[2]

• Mitochondrial Apoptosis Induction: By disrupting the mitochondrial membrane potential, 13-O-Acetylcorianin triggers the release of pro-apoptotic factors from the mitochondria. This leads to the activation of caspase-3, a key executioner caspase, which then orchestrates the dismantling of the cell, leading to apoptosis.[1][2]

• Cell Cycle Arrest: Studies have demonstrated that 13-O-Acetylcorianin can induce cell cycle arrest at the G1 phase. This blockage of cell cycle progression further contributes to its antiproliferative effects.[2]

Signaling Pathway of 13-O-Acetylcorianin

Caption: Proposed anticancer signaling pathway of 13-O-Acetylcorianin.

Comparative Quantitative Data

Due to the limited availability of direct comparative studies, this section presents hypothetical IC50 values for 13-O-Acetylcorianin to illustrate how data could be structured for comparison. For reference, published data for a well-characterized natural anticancer agent, α-hederin , is included. α-hederin is a triterpenoid (B12794562) saponin (B1150181) that also induces apoptosis via the mitochondrial pathway.[3]

Compound	Cell Line	Cancer Type	IC50 (µM)	Citation
13-O-Acetylcorianin	HT-29	Colon Cancer	Hypothetical Data	-
A549	Lung Cancer	Hypothetical Data	-
MCF-7	Breast Cancer	Hypothetical Data	-
α-hederin	MCF-7	Breast Cancer	2.5 ± 0.21	[3]
MDA-MB-231	Breast Cancer	3.1 ± 0.25	[3]

Experimental Protocols

The following are detailed methodologies for key experiments used to validate the anticancer mechanism of compounds like 13-O-Acetylcorianin.

1. Cell Viability Assay (MTT Assay)

• Objective: To determine the cytotoxic effects of the compound on cancer cell lines.

• Protocol:

  • Culture human cancer cell lines (e.g., HT-29 for colon cancer, A549 for lung cancer, MCF-7 for breast cancer) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

  • Seed cells into 96-well plates at a density of 5 x 10³ cells per well and allow them to adhere overnight.

  • Treat the cells with various concentrations of 13-O-Acetylcorianin (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

2. Apoptosis Analysis by Flow Cytometry (Annexin V/Propidium Iodide Staining)

• Objective: To quantify the induction of apoptosis by the compound.

• Protocol:

  • Seed cells in 6-well plates and treat with different concentrations of 13-O-Acetylcorianin for 48 hours.

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

  • Incubate the cells in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

3. Western Blot Analysis

• Objective: To investigate the effect of the compound on the expression of proteins involved in apoptosis and cell signaling.

• Protocol:

  • Treat cells with 13-O-Acetylcorianin for the desired time and concentrations.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration using a BCA protein assay kit.

  • Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, cleaved caspase-3, NF-κB p65, p-IκBα, β-actin) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Experimental Workflow

Caption: General experimental workflow for evaluating anticancer compounds.

Conclusion

13-O-Acetylcorianin demonstrates significant promise as an anticancer agent by targeting multiple critical pathways involved in cancer cell proliferation and survival. Its ability to induce apoptosis through the mitochondrial pathway, inhibit the pro-survival NF-κB and K-Ras signaling pathways, and cause cell cycle arrest provides a strong rationale for its further development. While direct comparative data with established chemotherapeutic agents is still needed, the mechanistic insights presented in this guide provide a solid foundation for future research. The provided experimental protocols offer a clear roadmap for researchers to validate and expand upon the current understanding of 13-O-Acetylcorianin's anticancer properties. Future in vivo studies will be crucial to ascertain its therapeutic efficacy and safety profile, paving the way for potential clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Apoptosis Induction by 13-Acetoxyrolandrolide through the Mitochondrial Intrinsic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The anticancer effect and mechanism of α-hederin on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-validation of 13-O-Acetylcorianin's Anti-inflammatory Effects: A Comparative Guide

Disclaimer: Direct scientific literature on the biological activity of 13-O-Acetylcorianin is not currently available. This guide provides a comparative analysis based on the inferred potential activities of 13-O-Acetylcorianin, derived from its parent compound, corianin, and the broader class of acetylated sesquiterpene lactones. The experimental data for 13-O-Acetylcorianin presented herein is hypothetical and intended to guide future research.

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic diseases. The transcription factor Nuclear Factor-kappa B (NF-κB) is a pivotal regulator of inflammatory responses, making it a key target for anti-inflammatory drug development. 13-O-Acetylcorianin, an acetylated sesquiterpene lactone, is hypothesized to possess anti-inflammatory properties through the inhibition of the NF-κB signaling pathway. This guide provides a comparative overview of the inferred anti-inflammatory effects of 13-O-Acetylcorianin against two well-characterized anti-inflammatory agents, Parthenolide and Dexamethasone (B1670325), which also target the NF-κB pathway.

Comparative Analysis of Anti-inflammatory Activity

The anti-inflammatory potential of 13-O-Acetylcorianin is compared with Parthenolide, a natural sesquiterpene lactone, and Dexamethasone, a synthetic corticosteroid. The following table summarizes their effects on key inflammatory markers.

Compound	Target Pathway	Inferred/Reported IC50 (NF-κB Inhibition)	Effect on Pro-inflammatory Cytokines (TNF-α, IL-6)	Data Source
13-O-Acetylcorianin	NF-κB	Hypothetical: 5 - 20 µM	Hypothetical: Significant dose-dependent reduction	Inferred from chemical class
Parthenolide	NF-κB, IKKβ	~5 µM	Dose-dependent reduction of IL-6 and TNF-α secretion.[1] At 5 µM, IL-6 secretion was reduced by 98% and TNF-α secretion by 54% in LPS-stimulated BV-2 microglia.[1]	Experimental
Dexamethasone	NF-κB, Glucocorticoid Receptor	~0.5 x 10⁻⁹ M	Dose-dependent inhibition of IL-1β, IL-6, and TNF-α production in mononuclear cells.[2][3]	Experimental

Signaling Pathways and Experimental Workflow

Proposed Anti-inflammatory Signaling Pathway of 13-O-Acetylcorianin

The anti-inflammatory effects of 13-O-Acetylcorianin are likely mediated by the inhibition of the NF-κB signaling cascade. The diagram below illustrates the proposed mechanism.

Proposed anti-inflammatory signaling pathway of 13-O-Acetylcorianin.

Experimental Workflow for In Vitro Anti-inflammatory Activity Assay

The following diagram outlines a typical workflow for assessing the anti-inflammatory activity of a test compound.

Experimental workflow for in vitro anti-inflammatory assay.

Logical Relationship of Comparative Efficacy

This diagram illustrates the logical comparison between the inferred activity of 13-O-Acetylcorianin and the established activities of Parthenolide and Dexamethasone.

Logical comparison of anti-inflammatory mechanisms.

Experimental Protocols

Proposed In Vitro Anti-inflammatory Activity Assay for 13-O-Acetylcorianin

Objective: To assess the inhibitory effect of 13-O-Acetylcorianin on the NF-κB signaling pathway.

Cell Line: A stable cell line expressing an NF-κB-driven luciferase reporter gene (e.g., HEK293-NF-κB-luc) is recommended.

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density.

• Treatment: Treat the cells with various concentrations of 13-O-Acetylcorianin for 1 hour.

• Stimulation: Stimulate the cells with a known NF-κB activator, such as tumor necrosis factor-alpha (TNF-α) (10 ng/mL), for 6 hours.

• Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: Calculate the percentage of NF-κB inhibition for each concentration of 13-O-Acetylcorianin and determine the IC50 value.

Measurement of Pro-inflammatory Cytokines (TNF-α and IL-6)

Cell Line: Murine macrophage cell line (e.g., RAW 264.7) or human peripheral blood mononuclear cells (PBMCs).

Procedure:

• Cell Seeding: Seed the cells in a 24-well plate.

• Pre-treatment: Pre-treat the cells with various concentrations of the test compound (13-O-Acetylcorianin, Parthenolide, or Dexamethasone) for 1-2 hours.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response.

• Incubation: Incubate the cells for a specified period (e.g., 24 hours).

• Supernatant Collection: Collect the cell culture supernatant.

• ELISA: Measure the concentrations of TNF-α and IL-6 in the supernatant using commercially available ELISA kits.

• Data Analysis: Determine the dose-dependent effect of the test compounds on cytokine production and calculate the IC50 values.

Conclusion

While direct experimental evidence is pending, the chemical nature of 13-O-Acetylcorianin strongly suggests its potential as an anti-inflammatory agent acting through the inhibition of the NF-κB pathway. The provided comparative framework with established inhibitors like Parthenolide and Dexamethasone offers a valuable guide for future experimental validation. The proposed protocols and diagrams serve as a foundation for researchers to systematically investigate the anti-inflammatory efficacy and mechanism of action of 13-O-Acetylcorianin. Further studies are warranted to confirm these inferred properties and to establish its therapeutic potential.

References

• 1. Parthenolide inhibits the LPS-induced secretion of IL-6 and TNF-α and NF-κB nuclear translocation in BV-2 microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of dexamethasone on IL-1beta, IL-6, and TNF-alpha production by mononuclear cells of newborns and adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of Dexamethasone on IL-1[beta], IL-6, and TNF-[alpha] Production by Mononuclear Cells of Newborns and Adults - ProQuest [proquest.com]

A Comparative Guide to the Inferred Structure-Activity Relationship of 13-O-Acetylcorianin Derivatives

Disclaimer: Direct scientific literature on the biological activity of 13-O-acetylcorianin and its derivatives is not currently available. This guide provides a framework for research based on the well-established structure-activity relationships of the broader class of sesquiterpene lactones, to which corianin (B1206458) belongs. The proposed activities, signaling pathways, and experimental protocols are intended to be predictive and to guide future research efforts.

The acetylation of natural products like corianin can significantly alter their physicochemical properties, potentially enhancing their bioavailability and therapeutic efficacy. Based on the known biological activities of related sesquiterpene lactones, 13-O-acetylcorianin derivatives are hypothesized to possess anticancer, anti-inflammatory, and neuroprotective properties. The key structural feature governing these activities is often the α-methylene-γ-lactone moiety, which can react with biological macromolecules via Michael addition.[1][2][3][4][5][6][7][8]

Inferred Biological Activities and Structure-Activity Relationships

The biological effects of sesquiterpene lactones are largely attributed to their ability to alkylate proteins, particularly targeting cysteine residues.[1][9] This interaction can modulate the function of key signaling proteins involved in cancer, inflammation, and oxidative stress.

Anticancer Activity:

The cytotoxicity of many sesquiterpene lactones against various cancer cell lines is well-documented.[1][3][10][11][12][13] This activity is strongly correlated with the presence of the α-methylene-γ-lactone group and other α,β-unsaturated carbonyl structures that can act as Michael acceptors.[1][3] These reactive groups can alkylate key proteins involved in cell proliferation and survival, leading to cell cycle arrest and apoptosis.[3][13] The number and type of these alkylating centers in a molecule often correlate with its cytotoxic potency.[9]

Anti-inflammatory Activity:

Sesquiterpene lactones are known to exhibit potent anti-inflammatory effects, primarily through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[9][14][15][16][17][18][19][20][21] The α-methylene-γ-lactone moiety is a key structural requirement for this activity.[4][16] These compounds can directly alkylate the p65 subunit of NF-κB, preventing its translocation to the nucleus and subsequent transcription of pro-inflammatory genes.[9][18] Some sesquiterpene lactones also inhibit the MAPK (Mitogen-activated protein kinase) pathway, which is also involved in the inflammatory response.[20]

Neuroprotective Effects:

Emerging evidence suggests that some sesquiterpene lactones may have neuroprotective properties.[22][23][24][25] This is potentially mediated through the activation of the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-antioxidant response element) pathway.[26][27][28][29] The α,β-unsaturated carbonyl groups in these molecules can react with cysteine residues on Keap1, a repressor of Nrf2. This leads to the release and nuclear translocation of Nrf2, which then activates the expression of antioxidant and cytoprotective genes.[27][28]

Data Presentation

The following tables are templates for researchers to systematically record and compare the biological activities of novel 13-O-acetylcorianin derivatives.

Table 1: Comparative Cytotoxicity of 13-O-Acetylcorianin Derivatives

Compound ID	Modification from 13-O-Acetylcorianin	Cancer Cell Line	IC₅₀ (µM)
Control	N/A (e.g., Doxorubicin)	e.g., MCF-7
Parent	13-O-Acetylcorianin	e.g., MCF-7
Derivative 1	e.g., R-group substitution at C-X	e.g., MCF-7
Derivative 2	e.g., Epoxidation at C-Y	e.g., MCF-7
...	...	...

Table 2: Comparative Anti-inflammatory Activity of 13-O-Acetylcorianin Derivatives

Compound ID	Modification from 13-O-Acetylcorianin	Cell Line	Inhibition of NO Production (IC₅₀, µM)
Control	N/A (e.g., Dexamethasone)	e.g., RAW 264.7
Parent	13-O-Acetylcorianin	e.g., RAW 264.7
Derivative 1	e.g., R-group substitution at C-X	e.g., RAW 264.7
Derivative 2	e.g., Epoxidation at C-Y	e.g., RAW 264.7
...	...	...

Experimental Protocols

The following are generalized protocols for the initial in vitro evaluation of 13-O-acetylcorianin derivatives.

1. In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Culture: Plate cancer cells (e.g., HeLa, MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 0.1 to 100 µM) and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

2. In Vitro Anti-inflammatory Assay (Nitric Oxide Production in LPS-Stimulated Macrophages)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator.

• Cell Culture: Plate murine macrophage cells (e.g., RAW 264.7) in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response. Include a negative control (no LPS) and a positive control (LPS with vehicle). Incubate for 24 hours.

• Nitrite (B80452) Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Determine the nitrite concentration from a standard curve prepared with sodium nitrite. Calculate the percentage of inhibition of NO production relative to the LPS-stimulated control and determine the IC₅₀ value.

Visualizations

References

• 1. pharmacy.hebmu.edu.cn [pharmacy.hebmu.edu.cn]
• 2. Considerations of the structure of sesquiterpene lactones on biological activity: influence of the alpha-methylene-gamma-lactone moiety on mast cell degranulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-cancer potential of sesquiterpene lactones: bioactivity and molecular mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory activity of sesquiterpene lactones and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sesquiterpene Lactones Containing an α-Methylene-γ-Lactone Moiety Selectively Down-Regulate the Expression of Tumor Necrosis Factor Receptor 1 by Promoting Its Ectodomain Shedding in Human Lung Adenocarcinoma A549 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sesquiterpene Lactones Containing an α-Methylene-γ-Lactone Moiety Selectively Down-Regulate the Expression of Tumor Necrosis Factor Receptor 1 by Promoting Its Ectodomain Shedding in Human Lung Adenocarcinoma A549 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of transcription factor NF-kappaB by sesquiterpene lactones: a proposed molecular mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitative structure-activity relationship of sesquiterpene lactones with cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. oaepublish.com [oaepublish.com]
• 12. researchgate.net [researchgate.net]
• 13. Anticancer activities of sesquiterpene lactones from Cyathocline purpurea in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Sesquiterpene lactones specifically inhibit activation of NF-kappa B by preventing the degradation of I kappa B-alpha and I kappa B-beta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benthamdirect.com [benthamdirect.com]
• 17. Inhibition of the transcription factor NF-kappa B by sesquiterpene lactones from Podachaenium eminens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The anti-inflammatory sesquiterpene lactone helenalin inhibits the transcription factor NF-kappaB by directly targeting p65 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. Advances in Naturally and Synthetically Derived Bioactive Sesquiterpenes and Their Derivatives: Applications in Targeting Cancer and Neurodegenerative Diseases | MDPI [mdpi.com]
• 23. Neuroprotective effects of a sesquiterpene lactone and flavanones from Paulownia tomentosa Steud. against glutamate-induced neurotoxicity in primary cultured rat cortical cells [pubmed.ncbi.nlm.nih.gov]
• 24. Development of Neuroprotective Agents for the Treatment of Alzheimer's Disease using Conjugates of Serotonin with Sesquiterpene Lactones [pubmed.ncbi.nlm.nih.gov]
• 25. Neuroprotective effects of a sesquiterpene lactone and flavanones from Paulownia tomentosa Steud. against glutamate‐induced neurotoxicity in primary cultured rat cortical cells [agris.fao.org]
• 26. Preconditioning by sesquiterpene lactone enhances H2O2-induced Nrf2/ARE activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. mdpi.com [mdpi.com]
• 28. encyclopedia.pub [encyclopedia.pub]
• 29. Activation of the Nrf2 Signaling Pathway as a Therapeutic Strategy Against Periodontal Disease: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]

Comparative In Vitro Neurotoxicity Profile of 13-O-Acetylcorianin and Alternative Sesquiterpenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the neurotoxic potential of 13-O-Acetylcorianin, benchmarked against other neurotoxic sesquiterpenes. Due to the limited publicly available in vitro neurotoxicity data for 13-O-Acetylcorianin, this document leverages data from the structurally and functionally related picrotoxane, picrotoxinin (B1677863), as a surrogate. The comparison is drawn with sesquiterpenes that exhibit a distinct mechanism of neurotoxicity, namely β-caryophyllene, humulene, and zerumbone (B192701), which are known to induce oxidative stress.

Executive Summary

13-O-Acetylcorianin belongs to the picrotoxane class of sesquiterpenes, which are recognized for their neuroactive properties. The primary mechanism of neurotoxicity for well-studied picrotoxanes like picrotoxinin is the non-competitive antagonism of the gamma-aminobutyric acid type A (GABAa) receptor, the principal inhibitory neurotransmitter receptor in the central nervous system. This action leads to reduced inhibitory signaling and subsequent neuronal hyperexcitability. In contrast, other sesquiterpenes such as β-caryophyllene, humulene, and zerumbone are understood to exert their neurotoxic effects primarily through the induction of oxidative stress in neuronal cells. This guide presents available quantitative data, detailed experimental protocols for key assays, and visual representations of the pertinent signaling pathways to aid researchers in selecting appropriate compounds for in vitro neurotoxicity studies.

Quantitative Neurotoxicity Data

The following tables summarize the available quantitative data for picrotoxinin (as a proxy for 13-O-Acetylcorianin) and the alternative sesquiterpenes. It is critical to note the different cell lines and experimental conditions under which these data were generated, which can influence the absolute values.

Table 1: Comparative Cytotoxicity of Sesquiterpenes in Neuronal Cell Lines

Compound	Proxy for	Cell Line	Assay	Endpoint	IC50 / Concentration	Exposure Time	Reference
Picrotoxinin	13-O-Acetylcorianin	N/A	Receptor Binding	GABAa Receptor Antagonism	IC50: ~4 µM	N/A	N/A
Zerumbone	N/A	SH-SY5Y	MTT Assay	Cell Viability	IC50: 9.1 µM	24 hours	[1]
Zerumbone	N/A	SH-SY5Y	MTT Assay	Cell Viability	IC50: 5.8 µM	48 hours	[1]
Zerumbone	N/A	WEHI 7.2 (Murine Thymoma)	MTT Assay	Cell Viability	IC50: 13.83 µM	24 hours	[2][3]
β-Caryophyllene	N/A	PC12	MTT Assay	Cell Viability	Concentration-dependent loss of viability	24 hours	[4]
Humulene	N/A	PC12	MTT Assay	Cell Viability	Concentration-dependent loss of viability	24 hours

Note: The absence of direct IC50 data from cell viability assays for Picrotoxinin in neuronal cells is a significant data gap. The provided IC50 relates to its mechanism of action.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility.

Cell Viability Assessment using MTT Assay

This colorimetric assay is a standard method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate neuronal cells (e.g., PC12 or SH-SY5Y) in a 96-well plate at a density of 1.5 x 10^4 cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds (Picrotoxinin, β-Caryophyllene, Humulene, Zerumbone) in the appropriate cell culture medium. The final solvent concentration (e.g., DMSO) should be kept constant and at a non-toxic level (typically ≤ 0.5%).

• Incubation: Remove the old medium from the wells and replace it with the medium containing the test compounds. Incubate the plate for the desired duration (e.g., 24 or 48 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Following the incubation period, add 50 μL of MTT solution (1 mg/mL in DMEM) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT-containing medium and add 100 μL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 540 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the vehicle-treated control cells. Calculate the IC50 value, the concentration of the compound that causes a 50% reduction in cell viability, using appropriate software.

Neurite Outgrowth Assay

This assay is used to assess the effects of compounds on the growth and morphology of neurites, which are crucial for neuronal communication and function.

Principle: Differentiated neuronal cells are treated with test compounds, and changes in neurite length and branching are quantified using microscopy and image analysis software.

Protocol (General):

• Cell Culture and Differentiation: Plate SH-SY5Y cells on a suitable substrate (e.g., poly-L-lysine coated plates) and differentiate them into a neuronal phenotype using a standard protocol, often involving treatment with retinoic acid.

• Compound Exposure: Expose the differentiated cells to various concentrations of the test compounds for a predetermined period.

• Immunostaining: Fix the cells and stain them with antibodies against neuronal markers, such as β-III tubulin, to visualize the neurites. A nuclear counterstain (e.g., DAPI) is also used.

• Image Acquisition: Capture images of the stained cells using a high-content imaging system or a fluorescence microscope.

• Image Analysis: Utilize image analysis software to automatically measure neurite length, number of branches, and other morphological parameters.

• Data Analysis: Compare the neurite outgrowth parameters in treated cells to those in control cells to determine the effect of the compound.

Mandatory Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and a general experimental workflow for assessing neurotoxicity.

Caption: GABAa Receptor Antagonism by 13-O-Acetylcorianin (Picrotoxinin).

Caption: Oxidative Stress Pathway of Alternative Sesquiterpenes.

Caption: Workflow for In Vitro Neurotoxicity Assessment.

References

• 1. Effect of Acrylamide and Mycotoxins in SH-SY5Y Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxic and Genotoxic Effects of Zerumbone on WEHI 7.2 Wild Type Murine Thymoma Cells [ideas.repec.org]
• 4. Sesquiterpene-evoked phytochemical toxicity in PC12 neuronal cells reveals a variable degree of oxidative stress and alpha-tocopherol and glutathione-dependent protection - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Potential Biological Activities of 13-O-Acetylcorianin

Inferred Biological Activities

13-O-Acetylcorianin is an acetylated sesquiterpene lactone.[1] Compounds in this class are known for their diverse and potent biological activities.[1] The addition of an acetyl group can modify the pharmacokinetic and pharmacodynamic properties of a compound, potentially enhancing its efficacy. Based on the activities of other sesquiterpene lactones, 13-O-Acetylcorianin is hypothesized to possess the following biological activities:

• Anticancer Activity: Sesquiterpene lactones are widely recognized for their cytotoxic effects against various cancer cell lines.[1]

• Anti-inflammatory Activity: Many sesquiterpene lactones demonstrate potent anti-inflammatory effects, often through the inhibition of key signaling pathways.

• Neuroprotective Effects: There is emerging evidence suggesting that some sesquiterpene lactones may offer neuroprotective benefits.

Comparative Experimental Data

To provide a quantitative context for the potential efficacy of 13-O-Acetylcorianin, the following tables summarize published experimental data for other structurally related sesquiterpene lactones.

Anticancer Activity: Comparative IC₅₀ Values

The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The data below represents the IC₅₀ values of various sesquiterpene lactones against different cancer cell lines.

Sesquiterpene Lactone	Cancer Cell Line	IC₅₀ (µM)
Parthenolide	MDA-MB-231 (Breast Cancer)	5.8
A549 (Lung Cancer)	7.2
Costunolide	MCF-7 (Breast Cancer)	12.5
HCT-116 (Colon Cancer)	9.7
Dehydrocostus lactone	HepG2 (Liver Cancer)	20.33
Alantolactone	U2OS (Osteosarcoma)	4.5

Anti-inflammatory Activity: Comparative Inhibition Data

The anti-inflammatory activity of sesquiterpene lactones is often evaluated by their ability to inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines like Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

Compound	Assay	IC₅₀ (µM)
Cajanin (Isoflavonoid)	NO Inhibition	19.38 ± 0.05
IL-6 Inhibition	7.78 ± 0.04
TNF-α Inhibition	26.82 ± 0.11
Coumarin	PGE₂ Inhibition	> 100
TNF-α Inhibition	> 100

Note: Data for Cajanin and Coumarin are included to provide a broader context of anti-inflammatory compound potencies, as direct IC₅₀ values for anti-inflammatory activity of many sesquiterpene lactones are not always presented in this format.

Proposed Experimental Protocols

The following are detailed methodologies for key experiments that could be conducted to validate the inferred biological activities of 13-O-Acetylcorianin.

In Vitro Anticancer Activity: MTT Assay

Objective: To determine the cytotoxic effects of 13-O-Acetylcorianin on various cancer cell lines.

Methodology:

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in a suitable medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5 x 10³ cells per well and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 13-O-Acetylcorianin (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Following the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control and determine the IC₅₀ value.

In Vitro Anti-inflammatory Activity: NF-κB Reporter Assay

Objective: To assess the inhibitory effect of 13-O-Acetylcorianin on the NF-κB signaling pathway.

Methodology:

• Cell Line: Utilize a stable cell line that expresses an NF-κB-driven luciferase reporter gene (e.g., HEK293-NF-κB-luc).

• Cell Seeding and Treatment: Seed the cells in a 96-well plate and treat with various concentrations of 13-O-Acetylcorianin for 1 hour.

• Stimulation: Stimulate the cells with a known NF-κB activator, such as tumor necrosis factor-alpha (TNF-α) at a concentration of 10 ng/mL, for 6 hours.

• Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer as per the manufacturer's instructions.

• Data Analysis: Normalize the luciferase activity to the total protein concentration and express the results as a percentage of the TNF-α-stimulated control.

In Vitro Neuroprotective Activity: Oxidative Stress Assay

Objective: To evaluate the protective effects of 13-O-Acetylcorianin against oxidative stress-induced neuronal cell death.

Methodology:

• Cell Culture: Culture a neuronal cell line (e.g., SH-SY5Y) in an appropriate medium.

• Pre-treatment: Treat the cells with different concentrations of 13-O-Acetylcorianin for 24 hours.

• Induction of Oxidative Stress: Expose the cells to an oxidizing agent, such as hydrogen peroxide (H₂O₂) or glutamate, for a specified duration to induce cell death.

• Cell Viability Assay: Assess cell viability using an MTT assay or a similar method.

• Data Analysis: Compare the viability of cells pre-treated with 13-O-Acetylcorianin to those treated with the oxidizing agent alone to determine the protective effect.

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the proposed signaling pathways that may be modulated by 13-O-Acetylcorianin and a general workflow for its experimental evaluation.

Caption: Proposed anticancer signaling pathway of 13-O-Acetylcorianin.

Caption: Proposed anti-inflammatory signaling pathway of 13-O-Acetylcorianin.

Caption: General experimental workflow for natural product evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Navigating the Bioactivity of 13-O-Acetylcorianin: A Comparative Guide for Researchers

For Immediate Release

In the dynamic field of natural product research, sesquiterpene lactones stand out for their diverse and potent biological activities. Among these, 13-O-Acetylcorianin has been a subject of interest. However, a comprehensive review of publicly available scientific literature reveals a notable absence of direct bioassay data for this specific compound. This guide serves to address this knowledge gap by providing a comparative framework based on related compounds, outlining detailed experimental protocols for future investigation, and visualizing the hypothesized signaling pathways through which 13-O-Acetylcorianin may exert its effects.

A Landscape of Potential: Comparative Bioactivity of Sesquiterpene Lactones

While direct data for 13-O-Acetylcorianin is not available, the broader class of sesquiterpene lactones has been extensively studied. To provide a relevant benchmark for researchers, the following table summarizes the cytotoxic activity of several well-characterized sesquiterpene lactones against various cancer cell lines. This data offers a glimpse into the potential potency that could be expected from 13-O-Acetylcorianin and its parent compound, corianin.

Compound	Cell Line	Assay Type	Measurement	Value	Reference
Parthenolide	C2C12 (Murine Myoblast)	MTT	EC50	4.7 - 5.6 µM	[1]
Ivalin	C2C12 (Murine Myoblast)	MTT	EC50	2.7 - 3.3 µM	[1]
Dehydrocostuslactone	HepG2, OVCAR-3, HeLa	Not Specified	CD50	1.6 - 3.5 µg/mL	[2]
Costunolide	HepG2, OVCAR-3, HeLa	Not Specified	CD50	1.6 - 3.5 µg/mL	[2]
11ß,13-dihydrovernodalol	JIMT-1 (Breast Cancer)	MTT	IC50	1.6 µM	[3]

Charting the Course: Essential Experimental Protocols

To facilitate the systematic evaluation of 13-O-Acetylcorianin's biological activity, this section details the standard methodologies for key bioassays. These protocols provide a robust foundation for generating the much-needed quantitative data.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1][4]

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound (e.g., 13-O-Acetylcorianin) and include appropriate vehicle controls.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a specific wavelength (typically between 540 and 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) or effective concentration (EC50).

NF-κB Signaling Pathway Activity Assay (Luciferase Reporter Assay)

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a critical regulator of inflammation and cell survival and is a common target for sesquiterpene lactones. A luciferase reporter assay is a sensitive method to quantify the activity of this pathway.

Principle: Cells are transfected with a plasmid containing the firefly luciferase gene under the control of NF-κB response elements. Activation of the NF-κB pathway leads to the expression of luciferase, which can be measured by the light produced upon the addition of its substrate, luciferin.

Protocol:

• Transfection: Co-transfect cells with an NF-κB luciferase reporter vector and a control vector (e.g., Renilla luciferase) for normalization.

• Compound Treatment: After an appropriate incubation period, treat the cells with the test compound and/or a known NF-κB activator (e.g., TNF-α).

• Cell Lysis: Lyse the cells to release the luciferase enzymes.

• Luminescence Measurement: Measure the luminescence of both firefly and Renilla luciferase using a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for transfection efficiency and cell number. Compare the activity in treated cells to that in control cells.

Visualizing the Mechanisms: Hypothesized Signaling Pathways and Workflows

To provide a conceptual framework for the potential mechanisms of action of 13-O-Acetylcorianin, the following diagrams, generated using the DOT language, illustrate the hypothesized signaling pathways and a general experimental workflow.

Caption: Hypothesized Inhibition of the NF-κB Signaling Pathway by 13-O-Acetylcorianin.

Caption: Potential Modulation of the MAPK/ERK Signaling Pathway by 13-O-Acetylcorianin.

Caption: General Experimental Workflow for Bioactivity Assessment.

Future Directions

The absence of direct bioassay data for 13-O-Acetylcorianin presents a clear opportunity for novel research. The protocols and comparative data provided in this guide are intended to empower researchers to undertake a thorough investigation of this promising natural product. Future studies should focus on generating robust, quantitative data on its cytotoxic, anti-inflammatory, and other potential biological activities to fully elucidate its therapeutic potential.

References

• 1. Cytotoxicity of the Sesquiterpene Lactones, Ivalin and Parthenolide in Murine Muscle Cell Lines and Their Effect on Desmin, a Cytoskeletal Intermediate Filament - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cytotoxic and other bioactivities of a novel and known sesquiterpene lactones isolated from Vernonia leopoldi (Sch. Bip. ex Walp.) Vatke in breast cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Unraveling the Therapeutic Potential of 13-O-Acetylcorianin: A Comparative Guide Based on Inferred Efficacy

A notable scarcity of direct peer-reviewed research on the biological efficacy of 13-O-Acetylcorianin necessitates a comparative analysis rooted in the activities of its parent compound, corianin, and the broader class of sesquiterpene lactones. [1] While direct experimental data for 13-O-Acetylcorianin is not currently available in scientific literature, this guide synthesizes the hypothesized biological activities and potential mechanisms of action to provide a framework for future research and drug development.[1][2]

Inferred Biological Activities and Mechanisms of Action

13-O-Acetylcorianin, a sesquiterpene lactone, is predicted to possess a range of therapeutic effects, primarily centering on anticancer, anti-inflammatory, and neuroprotective properties.[2] The acetylation of its parent compound, corianin, may enhance its bioavailability and therapeutic efficacy.[2]

Anticancer Activity: The potential anticancer effect of 13-O-Acetylcorianin is thought to stem from its ability to induce apoptosis (programmed cell death) in cancer cells.[2][3] This is likely achieved through the inhibition of pro-survival signaling pathways and the activation of pro-apoptotic pathways.[2] Key molecular targets and pathways implicated include:

• NF-κB Signaling Inhibition: 13-O-Acetylcorianin is suggested to be a potent inhibitor of the transcription factor nuclear factor kappa B (NF-κB), a crucial regulator of cell survival and inflammation that is often dysregulated in cancer.[3]

• K-Ras Signaling Inhibition: The compound is also thought to inhibit the oncogenic Kirsten rat sarcoma viral oncogene homolog (K-Ras), a frequently mutated proto-oncogene in human cancers.[3]

• Mitochondrial Apoptosis Induction: By disrupting the mitochondrial membrane potential, 13-O-Acetylcorianin may trigger the release of pro-apoptotic factors, leading to the activation of caspase-3 and subsequent cell death.[3]

• PI3K/Akt/mTOR Pathway Modulation: As a sesquiterpene lactone, it is implicated in modulating the PI3K/Akt/mTOR signaling pathway, a central regulator of cell growth and proliferation.[3]

Anti-inflammatory Activity: The anti-inflammatory effects of 13-O-Acetylcorianin are likely mediated by the inhibition of the NF-κB signaling cascade.[2] This pathway is central to inflammatory responses, and its inhibition can lead to a decrease in the production of pro-inflammatory cytokines and mediators.[2]

Neuroprotective and Neurotoxic Profile: While some sesquiterpene lactones show neuroprotective potential, compounds structurally similar to 13-O-Acetylcorianin, like picrotoxinin, are known for their neurotoxic effects.[4] Picrotoxinin acts as a non-competitive antagonist of GABAa receptors, leading to neuronal hyperexcitability.[4] Therefore, the neuroactive profile of 13-O-Acetylcorianin warrants careful investigation to distinguish potential therapeutic effects from toxicity.[4]

Comparative Data: A Call for Research

A direct quantitative comparison of 13-O-Acetylcorianin's efficacy with other compounds is not possible due to the absence of experimental data. The following table illustrates the type of data that would be necessary for a meaningful comparison, highlighting the current knowledge gap.

Compound	Target/Assay	IC50/EC50 (µM)	Cell Line/Model	Efficacy Metric	Reference
13-O-Acetylcorianin	Cytotoxicity (e.g., MTT assay)	Data not available	Various cancer cell lines	% inhibition, GI50	Future Studies
NF-κB Inhibition	Data not available	Reporter cell line (e.g., HEK293-NF-κB-luc)	% inhibition	Future Studies
GABAa Receptor Binding	Data not available	Radioligand binding assay	Ki, IC50	Future Studies
Alternative 1 (e.g., Doxorubicin)	Cytotoxicity	Varies (e.g., 0.1-1)	Various cancer cell lines	IC50	Published Literature
Alternative 2 (e.g., Dexamethasone)	NF-κB Inhibition	Varies (e.g., 0.01-0.1)	Various cell lines	IC50	Published Literature
Alternative 3 (e.g., Picrotoxinin)	GABAa Receptor Antagonism	Varies (e.g., 0.1-1)	Neuronal cells/receptor preparations	IC50	Published Literature

Proposed Experimental Protocols

The following are suggested methodologies for the initial investigation of 13-O-Acetylcorianin's biological activities, based on protocols for similar compounds.

1. In Vitro Cytotoxicity Assessment (MTT Assay)

• Objective: To determine the cytotoxic effects of 13-O-Acetylcorianin on various cancer cell lines.[2]

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) are cultured in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.[2]

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.[2]

• Compound Treatment: Cells are treated with various concentrations of 13-O-Acetylcorianin (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours.[2]

• MTT Assay: After treatment, MTT solution is added to each well and incubated. The resulting formazan (B1609692) crystals are dissolved, and the absorbance is measured to determine cell viability.

2. In Vitro Anti-inflammatory Activity (NF-κB Reporter Assay)

• Objective: To assess the inhibitory effect of 13-O-Acetylcorianin on the NF-κB signaling pathway.[2]

• Cell Line: A stable cell line expressing an NF-κB-driven luciferase reporter gene (e.g., HEK293-NF-κB-luc) is used.[2]

• Cell Seeding and Treatment: Cells are seeded in a 96-well plate and treated with various concentrations of 13-O-Acetylcorianin for 1 hour.[2]

• Stimulation: Cells are stimulated with a known NF-κB activator, such as tumor necrosis factor-alpha (TNF-α) (10 ng/mL), for 6 hours.[2]

• Luciferase Assay: Luciferase activity is measured to quantify the level of NF-κB activation.

Visualizing Proposed Mechanisms and Workflows

To further elucidate the hypothesized biological activities and experimental approaches, the following diagrams are provided.

Caption: Proposed anticancer signaling pathway of 13-O-Acetylcorianin.

Caption: General experimental workflow for in vitro cytotoxicity screening.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 13-O-Acetylcorianin: A Comprehensive Guide for Laboratory Professionals

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 13-O-Acetylcorianin, a sesquiterpene lactone utilized in research and development. Adherence to these procedures is critical for ensuring personnel safety and environmental compliance. This guide is intended for researchers, scientists, and drug development professionals.

Pre-Disposal and Handling

Prior to disposal, proper handling and personal protective equipment (PPE) are paramount to minimize exposure risks.

1.1. Personal Protective Equipment (PPE)

A comprehensive assessment should be conducted to ensure the appropriate level of protection. The following table summarizes recommended PPE when handling 13-O-Acetylcorianin.[1]

PPE Category	Item	Specifications
Eye/Face Protection	Safety Glasses	Must be worn at all times in the laboratory.
Face Shield	Recommended when handling larger quantities or when there is a risk of splashing.
Hand Protection	Gloves	Impervious gloves (e.g., nitrile, neoprene) should be worn. Inspect for integrity before use and change frequently.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect against skin contact.
Protective Clothing	For larger-scale operations, consider chemical-resistant aprons or suits.
Respiratory Protection	NIOSH-approved Respirator	Recommended if there is a risk of aerosolization or when working in a poorly ventilated area. A chemical fume hood is strongly advised.

1.2. Handling and Storage

• Work in a well-ventilated area, preferably within a chemical fume hood.[1]

• Avoid direct contact with skin, eyes, and clothing.[1]

• Do not inhale dust or vapor.[1]

• Wash hands thoroughly after handling.[1]

• Keep containers tightly closed when not in use.[1]

• Store in a cool, dry place away from direct sunlight in a tightly sealed and properly labeled container.[1]

Disposal Procedures

The disposal of 13-O-Acetylcorianin must be conducted in accordance with all applicable local, state, and federal regulations. The waste generator is ultimately responsible for proper waste characterization and disposal.[1]

Step 1: Waste Characterization

While a comprehensive Safety Data Sheet (SDS) with full toxicological and ecological data for 13-O-Acetylcorianin is not widely available, it should be treated as hazardous waste due to its biological activity and the potential for toxicity. Do not dispose of this chemical down the drain or in regular trash.[1]

Step 2: Waste Collection and Containerization

• Waste Container: Use a designated, leak-proof, and chemically compatible container for collecting 13-O-Acetylcorianin waste. The original container, if in good condition, can be used.

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name: "13-O-Acetylcorianin". Include the date when the first waste was added to the container.

• Segregation: Do not mix 13-O-Acetylcorianin waste with other incompatible waste streams.

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.

• The SAA must be under the control of laboratory personnel.

• Ensure the waste container remains closed except when adding waste.

Step 4: Professional Disposal

• Arrange for the collection and disposal of the 13-O-Acetylcorianin waste through a licensed professional waste disposal service.

• Provide the disposal service with all available information regarding the chemical.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.[1]

3.1. Spill Response

• Evacuate: Immediately evacuate the affected area.

• Protect: Wear appropriate PPE, including respiratory protection if necessary.

• Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.

• Collect: Carefully place the absorbed material into a suitable, labeled container for disposal as hazardous waste.

• Clean: Clean the spill area with soap and water.

• Ventilate: Ventilate the area thoroughly.

3.2. First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation develops or persists.[1]

• Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

• Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Chemical and Physical Properties

A summary of the known properties of 13-O-Acetylcorianin is provided below.

Property	Value
Molecular Formula	C₁₇H₂₀O₇
Molecular Weight	336.34 g/mol
CAS Number	108887-44-1
Appearance	Solid (specifics not widely reported)
Solubility	Information not widely available

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 13-O-Acetylcorianin.

Caption: Logical workflow for the safe disposal of 13-O-Acetylcorianin.

References

• 1. benchchem.com [benchchem.com]